1-Stearoyl-2-myristoylglycerol

• CAS: 85606-67-3

Core Science & Biosynthesis

An In-Depth Technical Guide to 1-Stearoyl-2-myristoylglycerol for Researchers and Drug Development Professionals

Core Molecular Attributes of 1-Stearoyl-2-myristoylglycerol

1-Stearoyl-2-myristoylglycerol is a diacylglycerol composed of a glycerol backbone esterified with stearic acid at the sn-1 position and myristic acid at the sn-2 position. The stereospecific numbering (sn) is crucial as the position of the acyl chains significantly influences the molecule's biological activity and physical properties.

Chemical Structure and Molecular Weight

The structure of 1-Stearoyl-2-myristoylglycerol is defined by the attachment of a C18 saturated fatty acid (stearic acid) and a C14 saturated fatty acid (myristic acid) to a glycerol molecule.

Molecular Formula: C35H68O5

Molecular Weight: The molecular weight of 1-Stearoyl-2-myristoylglycerol is calculated to be 584.9 g/mol . This is determined by the sum of the atomic weights of its constituent atoms.

It is important to note that while a specific CAS number for 1-Stearoyl-2-myristoylglycerol is not indexed in major databases, related compounds with different acyl chain combinations have unique identifiers. For instance, 1-Stearoyl-2-palmitoyl-rac-glycerol is registered under CAS number 14015-55-5[1]. Researchers should exercise caution when sourcing materials and ensure precise structural confirmation through analytical characterization.

Physicochemical Properties

The physicochemical properties of 1-Stearoyl-2-myristoylglycerol are dictated by its long, saturated acyl chains, rendering it a lipophilic, waxy solid at room temperature. Its hydrophobic nature makes it an excellent candidate for applications requiring encapsulation of lipophilic active pharmaceutical ingredients (APIs).

Property	Predicted Value/Characteristic	Rationale
Physical State	Waxy Solid	The long saturated fatty acid chains promote strong van der Waals interactions, leading to a solid state at ambient temperatures.
Solubility	Insoluble in water; Soluble in organic solvents (e.g., chloroform, dichloromethane)	The nonpolar character of the acyl chains dominates the molecule's solubility profile.
Melting Point	Elevated	The presence of two long saturated acyl chains results in a higher melting point compared to diacylglycerols with shorter or unsaturated chains.
Biocompatibility	High	As a lipid composed of naturally occurring fatty acids and glycerol, it is generally recognized as safe (GRAS) and is readily metabolized by the body[2].

Synthesis and Purification of 1-Stearoyl-2-myristoylglycerol: A Methodological Overview

The synthesis of asymmetrically substituted diacylglycerols like 1-Stearoyl-2-myristoylglycerol requires a regioselective approach to ensure the correct placement of the stearoyl and myristoyl chains. A common and effective strategy involves the use of protecting groups.

Synthetic Workflow

The following diagram outlines a typical synthetic pathway for 1-Stearoyl-2-myristoylglycerol.

Caption: Synthetic workflow for 1-Stearoyl-2-myristoylglycerol.

Detailed Experimental Protocol

• Protection of Glycerol: The synthesis begins with the selective protection of the sn-3 hydroxyl group of glycerol. This is a critical step to direct the subsequent acylation reactions to the desired positions.

• First Acylation (sn-1 Position): The protected glycerol is then reacted with stearoyl chloride in the presence of a base to form 1-stearoyl-3-protected-sn-glycerol.

• Second Acylation (sn-2 Position): The remaining free hydroxyl group at the sn-2 position is subsequently acylated using myristoyl chloride to yield the fully substituted and protected diacylglycerol.

• Deprotection: The protecting group at the sn-3 position is removed under specific reaction conditions that do not affect the ester linkages.

• Purification: The final product is purified from reaction byproducts and unreacted starting materials using techniques such as silica gel column chromatography.

Comprehensive Characterization and Analytical Techniques

The structural integrity and purity of synthesized 1-Stearoyl-2-myristoylglycerol must be rigorously confirmed. A combination of analytical techniques is employed for this purpose.

Analytical Technique	Purpose	Expected Outcome
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Structural elucidation and confirmation of acyl chain positions.	The chemical shifts and coupling constants of the glycerol backbone protons in the ¹H NMR spectrum will confirm the sn-1 and sn-2 substitution pattern. ¹³C NMR will verify the presence of the correct carbonyl and alkyl carbons.
Mass Spectrometry (MS)	Determination of molecular weight and fatty acid composition.	Techniques like Electrospray Ionization (ESI)-MS will show a molecular ion peak corresponding to the calculated molecular weight (584.9 g/mol ). Tandem MS (MS/MS) can be used to fragment the molecule and identify the individual stearoyl and myristoyl acyl chains[3][4].
High-Performance Liquid Chromatography (HPLC)	Purity assessment and separation from isomers.	Reverse-phase HPLC can be used to assess the purity of the final product and separate it from any starting materials or isomeric byproducts (e.g., 1-myristoyl-2-stearoylglycerol).
Differential Scanning Calorimetry (DSC)	Determination of melting point and phase behavior.	DSC analysis will reveal the melting temperature and any polymorphic transitions of the synthesized lipid, which are critical parameters for its application in formulations[5].

Applications in Drug Delivery and Pharmaceutical Research

The unique physicochemical properties of 1-Stearoyl-2-myristoylglycerol make it a valuable excipient in the development of novel drug delivery systems, particularly for enhancing the oral bioavailability of poorly water-soluble drugs.

Role in Lipid-Based Drug Delivery Systems

1-Stearoyl-2-myristoylglycerol can be formulated into various lipid-based drug delivery systems, including:

• Solid Lipid Nanoparticles (SLNs): These are colloidal carriers where the solid lipid core, potentially comprising 1-Stearoyl-2-myristoylglycerol, encapsulates the drug. SLNs offer advantages such as controlled drug release and improved stability[6].

• Nanostructured Lipid Carriers (NLCs): NLCs are a second generation of lipid nanoparticles that contain a blend of solid and liquid lipids. The inclusion of a liquid lipid creates imperfections in the crystal lattice, which can lead to higher drug loading and reduced drug expulsion during storage[7].

• Self-Emulsifying Drug Delivery Systems (SEDDS): In SEDDS formulations, 1-Stearoyl-2-myristoylglycerol can act as a lipid component that, upon gentle agitation in an aqueous medium, forms a fine oil-in-water emulsion, enhancing drug solubilization and absorption.

The following diagram illustrates the factors influencing drug release from a 1-Stearoyl-2-myristoylglycerol-based matrix.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Diacylglycerol: Structure, Functions, and Analytical Methods - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. Diacylglycerols-Analysis | Cyberlipid [cyberlipid.gerli.com]
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• 7. apb.tbzmed.ac.ir [apb.tbzmed.ac.ir]

Endogenous Quantification and Signaling Dynamics of 1-Stearoyl-2-myristoyl-sn-glycerol

A Technical Guide for Lipidomics and Cell Signaling Research

Executive Summary

1-Stearoyl-2-myristoyl-sn-glycerol (18:0/14:0 DAG) is a specific, saturated molecular species of diacylglycerol (DAG). Unlike the canonical arachidonic acid-containing DAGs (e.g., 18:0/20:4) which are potent, transient activators of Protein Kinase C (PKC) derived from phosphoinositide hydrolysis, 18:0/14:0 DAG represents a distinct lipid signaling pool. Often derived from the hydrolysis of specific phosphatidylcholine (PC) species or de novo synthesis, its biological function is governed by its saturated fatty acyl chains, which influence membrane fluidity and PKC isoform selectivity.

This guide provides a rigorous technical framework for the extraction, stabilization, and mass-spectrometric quantification of this specific isomer, addressing the critical challenge of 1,2-sn to 1,3-sn acyl migration.

Part 1: Structural Biochemistry & Physiological Context[1]

1.1 Molecular Architecture

The molecule consists of a glycerol backbone esterified with:

• sn-1 Position: Stearic acid (18:0), a long-chain saturated fatty acid.[]

• sn-2 Position: Myristic acid (14:0), a medium-chain saturated fatty acid.

Total Carbon Number: 32:0 Molecular Weight: ~594.9 g/mol (varies slightly by adduct).

1.2 The "Saturated DAG" Signaling Hypothesis

While polyunsaturated DAGs are the "classic" second messengers, saturated DAGs like 18:0/14:0 exhibit distinct biophysical properties:

• PKC Activation Kinetics: Saturated DAGs are generally less potent activators of conventional PKC isoforms (

  , , ) compared to unsaturated species. However, they can sustain activation of specific novel PKC isoforms ( , ) depending on the membrane lipid environment.

• Membrane Phase Separation: Due to the high melting temperature of stearic and myristic acids, 18:0/14:0 DAG tends to cluster in liquid-ordered (

  ) domains (lipid rafts), potentially localizing signaling events to specific membrane micro-domains, unlike fluid-disordered unsaturated DAGs.

• Metabolic Origin: This species is likely generated via Phospholipase C (PLC) action on 18:0/14:0-Phosphatidylcholine (PC) or via the phosphatidic acid (PA) phosphatase pathway, rather than the canonical PIP2 hydrolysis.

Part 2: Analytical Methodology & Challenges

2.1 The Isobaric Challenge

In lipidomics, "32:0 DAG" is a sum composition. It can represent:

• 18:0/14:0 DAG (Target)

• 16:0/16:0 DAG (Dipalmitoyl - Common surfactant lipid)

• 14:0/18:0 DAG (Regioisomer)[2]

Solution: High-resolution LC-MS/MS with Neutral Loss Scanning .

• Loss of 18:0 fatty acid (mass 284)

• Loss of 14:0 fatty acid (mass 228)

• Note: The ratio of sn-1 to sn-2 fragment intensity helps distinguish regioisomers (18:0/14:0 vs 14:0/18:0), as the sn-2 position is typically more labile.

2.2 The Acyl Migration Crisis

The 1,2-sn-DAG structure is thermodynamically unstable and rapidly isomerizes to 1,3-sn-DAG.

• 1,2-DAG: Biologically active (binds PKC C1 domain).

• 1,3-DAG: Biologically inactive.

Protocol Criticality: Extraction and storage must prevent this shift. Acidic conditions or high temperatures accelerate migration.

Part 3: Experimental Protocols

3.1 Optimized Lipid Extraction (MTBE Method)

Why: Methyl-tert-butyl ether (MTBE) provides cleaner phase separation and higher recovery of neutral lipids like DAGs compared to chloroform (Bligh & Dyer), with less risk of acid-catalyzed isomerization.

Reagents:

• Methanol (LC-MS grade)

• MTBE (LC-MS grade)

• Ammonium Formate (10mM)

• Internal Standard: 1,2-dipalmitoyl-d6-sn-glycerol (or similar deuterated DAG).

Step-by-Step Workflow:

• Homogenization: Homogenize 20mg tissue in 300µL ice-cold Methanol containing 0.01% BHT (antioxidant) and Internal Standard. Keep on ice.

• Phase Addition: Add 1000µL MTBE. Vortex for 1 hour at 4°C (Cold temperature inhibits acyl migration).

• Phase Separation: Add 250µL MS-grade water to induce phase separation. Vortex 1 min.

• Centrifugation: Spin at 10,000 x g for 10 min at 4°C.

• Collection: Collect the upper organic phase (MTBE).

• Drying: Evaporate solvent under a gentle stream of Nitrogen at room temperature. Do not heat.

• Reconstitution: Resuspend in Isopropanol:Methanol (1:1) immediately prior to injection.

3.2 LC-MS/MS Acquisition Parameters

Chromatography:

• Column: C30 Reverse Phase (e.g., Accucore C30, 2.6µm). C30 offers superior shape selectivity for separating lipid isomers compared to C18.

• Mobile Phase A: 60:40 Acetonitrile:Water + 10mM Ammonium Formate + 0.1% Formic Acid.[2]

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10mM Ammonium Formate + 0.1% Formic Acid.[2]

Mass Spectrometry (ESI+): DAGs ionize poorly as protonated ions

. They are best detected as Ammonium Adducts .

• Target Precursor (18:0/14:0):

  ~612.6 (Calculated as for Mass 594.9).

• Key Transitions (MRM):

  • (Loss of 18:0 FA + -> Monoacyl fragment).
  • (Loss of 14:0 FA + ).

Part 4: Visualization of Signaling & Workflow

4.1 Metabolic Pathway & Signaling

This diagram illustrates the generation of 18:0/14:0 DAG from specific PC pools and its divergence into signaling (PKC) or inactivation (Lipase/Kinase) pathways.

Caption: Metabolic generation and fate of 18:0/14:0 DAG. Note the critical inactivation pathway via acyl migration.

4.2 Analytical Workflow for Isomer Resolution

This diagram details the logic flow for distinguishing the target molecule from isobaric interferences.

Caption: LC-MS/MS decision tree for deconvoluting isobaric DAG species (Total Carbons: 32).

Part 5: Data Presentation Standards

When reporting 18:0/14:0 DAG levels, data must be normalized to total lipid phosphate or protein content.

Table 1: Recommended Reporting Format for DAG Species

Lipid Species	Precursor ( )	Product Ion (NL)	Retention Time (min)*	Tissue Conc.[2] (pmol/mg)
DAG 18:0/14:0	612.6	341.3 (Loss 18:0)	12.4	[Value]
DAG 16:0/16:0	612.6	313.3 (Loss 16:[2]0)	11.8	[Value]
DAG 18:0/20:4	668.6	341.3 (Loss 18:[2]0)	10.2	[Value]

*Retention times are illustrative for a C30 column gradient.

References

• Eichmann, T. O., et al. (2016). Activation of conventional and novel protein kinase C isozymes by different diacylglycerol molecular species.[3] (Demonstrates the specific activation potential of saturated vs. unsaturated DAGs). [Link]

• LIPID MAPS® Structure Database. Diacylglycerol Standards and Protocols. [Link]

• Murphy, R. C., et al. (2019). Lipidomic Analysis of Glycerolipids: LC/MS/MS Strategies.[4] AOCS Lipid Library. [Link]

• Giorgino, T., et al. (2000). Physical properties of the transmembrane signal molecule, sn-1-stearoyl-2-arachidonoylglycerol vs Saturated DAGs. Biophysical Journal. [Link]

Sources

• 2. Lipidomic Analysis Reveals That Phosphatidylglycerol and Phosphatidylethanolamine are Newly Generated Phospholipids in an Early-Divergent Protozoan, Giardia lamblia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of conventional and novel protein kinase C isozymes by different diacylglycerol molecular species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aocs.org [aocs.org]

Whitepaper: The Functional Significance of 1-Stearoyl-2-myristoylglycerol in Membrane Biophysics

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

1,2-Diacyl-sn-glycerols (DAGs) are critical lipid molecules that, despite their low abundance in cellular membranes (approximately 1 mole%), exert profound influence over the biophysical properties of the lipid bilayer and the regulation of numerous membrane-associated enzymes.[1] This guide focuses on a specific asymmetric DAG, 1-Stearoyl-2-myristoylglycerol (SMG), to provide an in-depth analysis of its structure, function, and impact on membrane biophysics. We explore how the inherent asymmetry in its acyl chains—a saturated 18-carbon stearoyl group at the sn-1 position and a saturated 14-carbon myristoyl group at the sn-2 position—dictates its unique interactions within the membrane. This document details SMG's role in modulating membrane architecture, including curvature and domain formation, its function as a second messenger in canonical signaling pathways, and its emerging relevance in the field of drug development and lipid-based delivery systems. Detailed experimental protocols are provided to equip researchers with the methodologies required to investigate the biophysical consequences of incorporating SMG into model membrane systems.

Introduction: The Understated Importance of Asymmetric Diacylglycerols

Cellular membranes are not merely passive barriers but are dynamic, complex environments where lipid-protein interactions govern vital cellular processes.[2] Within this intricate landscape, diacylglycerols (DAGs) function as pivotal intermediates in lipid metabolism and as potent second messengers.[3] They are transiently produced at the membrane, primarily through the hydrolysis of phosphoinositides by Phospholipase C (PLC), initiating a cascade of signaling events.[4]

While much of the research has focused on DAGs with unsaturated acyl chains, such as 1-stearoyl-2-arachidonoyl-sn-glycerol (SAG), the role of asymmetrically saturated species like 1-Stearoyl-2-myristoylglycerol (SMG) is crucial for a comprehensive understanding of membrane biology. The structural disparity between SMG's long stearoyl chain and its shorter myristoyl chain introduces packing inefficiencies and unique conformational properties within the lipid bilayer. These characteristics are fundamental to its ability to alter the physical state of the membrane and to be specifically recognized by cellular machinery. This guide provides a detailed exploration of SMG, bridging the gap between its fundamental molecular properties and its functional consequences in complex biological systems.

Section 1: Molecular Profile of 1-Stearoyl-2-myristoylglycerol

The functionality of SMG in a biological membrane is a direct consequence of its chemical structure and resulting physicochemical properties.

Chemical Structure and Synthesis

1-Stearoyl-2-myristoylglycerol is a 1,2-diacyl-sn-glycerol composed of a glycerol backbone esterified to stearic acid at the sn-1 position and myristic acid at the sn-2 position. Stearic acid is a saturated fatty acid with an 18-carbon chain, while myristic acid is a saturated fatty acid with a 14-carbon chain. This four-carbon difference is the source of its significant acyl chain asymmetry.

In a cellular context, DAGs like SMG are key intermediates in metabolic pathways.[3] They are produced from phosphatidic acid by phosphatidic acid phosphohydrolases (PAPs) and can be further acylated to form triacylglycerols (TAGs) for neutral lipid storage in lipid droplets.[5] Alternatively, they can be generated for signaling purposes via PLC-mediated hydrolysis of membrane phospholipids.[4] For research applications, SMG is typically produced via chemical synthesis to ensure high purity and stereochemical specificity, which is critical for reproducible biophysical and cellular studies.

Physicochemical Properties

The distinct properties of SMG influence its behavior within the highly ordered environment of a phospholipid membrane. A summary of its key properties is presented below.

Property	Value	Source
Chemical Formula	C35H68O5	Inferred
Molecular Weight	568.9 g/mol	Inferred
Acyl Chain 1 (sn-1)	Stearoyl (18:0)	N/A
Acyl Chain 2 (sn-2)	Myristoyl (14:0)	N/A
Solubility	Soluble in organic solvents like chloroform and ethanol; Insoluble in water.	[6]
Key Feature	Asymmetric, fully saturated acyl chains.	N/A

Section 2: SMG and the Physical Architecture of the Lipid Bilayer

The introduction of SMG into a phospholipid membrane triggers significant alterations to the bilayer's collective physical properties. Its unique shape and packing characteristics disrupt the local order, leading to functional changes in the membrane environment.

Induction of Membrane Curvature

Due to the small size of its glycerol headgroup compared to the cross-sectional area of its two acyl chains, SMG is described as having a "cone-like" molecular shape. This geometry is a potent inducer of negative spontaneous curvature in a lipid monolayer.[1] When SMG is concentrated in a specific region of the membrane, it encourages the bilayer to bend away from that leaflet. This property is critical for various cellular processes that require significant membrane deformation, such as:

• Membrane Fusion and Fission: The formation of highly curved intermediates during vesicle fusion or mitochondrial fission is energetically favored by the presence of cone-shaped lipids like DAG.[1][7]

• Lipid Droplet Budding: DAG is an essential intermediate in the synthesis of TAG and its accumulation at the endoplasmic reticulum is thought to facilitate the budding of lipid droplets into the cytoplasm.[5]

The acyl chain asymmetry of SMG can further enhance this effect. The mismatch in chain length creates packing defects that can lower the energetic barrier for membrane bending, making SMG a particularly effective modulator of membrane morphology.

Influence on Membrane Fluidity and Phase Behavior

Membrane fluidity is essential for the function of membrane proteins and for cellular flexibility.[8] The incorporation of DAGs into a phospholipid bilayer generally disrupts the tight packing of the phospholipid acyl chains, leading to an increase in membrane fluidity.[9]

The case of SMG is unique. While the chain length mismatch introduces disorder, the fact that both chains are fully saturated means that SMG can still participate in ordered domains, particularly at temperatures below the phase transition of the surrounding phospholipids. Its influence is therefore highly dependent on the composition and temperature of the membrane. In a fluid membrane composed of unsaturated phospholipids, SMG would increase local disorder. Conversely, in a gel-phase membrane, the packing defects it creates could be seen as localized "fluid" pockets. This dual nature allows SMG to act as a subtle but potent regulator of the membrane's physical state.

Formation of Lipid Domains

DAGs do not mix ideally with phospholipids and have a tendency to self-associate, leading to the formation of DAG-rich domains within the plane of the membrane, even in the fluid state.[1] These domains represent regions with distinct physical properties, such as increased negative curvature and altered surface hydration. The formation of these domains is a key aspect of DAG's function, as it allows for the localized concentration of signaling molecules and the creation of platforms for specific enzymatic reactions. For instance, the recruitment and activation of Protein Kinase C (PKC) is greatly enhanced in DAG-rich domains.

Section 3: The Signaling Role of Asymmetric Diacylglycerols

Beyond its structural role, 1,2-sn-DAG is one of the most critical second messengers in cell biology. Its production at the plasma membrane initiates a cascade of downstream signaling events.

Canonical DAG Signaling: The Protein Kinase C (PKC) Pathway

The most well-characterized function of DAG is the activation of Protein Kinase C (PKC).[4] The process is a classic example of signal transduction:

• An external signal activates a G-protein coupled receptor (GPCR) or a receptor tyrosine kinase.

• This activation leads to the stimulation of Phospholipase C (PLC) at the inner leaflet of the plasma membrane.

• PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a minor membrane phospholipid, generating two second messengers: inositol 1,4,5-trisphosphate (IP3), which is water-soluble and diffuses into the cytosol, and the membrane-bound DAG.

• The increase in local DAG concentration creates a binding site for the C1 domain of PKC. This recruits PKC from the cytosol to the membrane, where it is fully activated by phosphatidylserine and, for conventional isoforms, by the calcium released from the endoplasmic reticulum via IP3-gated channels.

Canonical DAG signaling pathway leading to PKC activation.

Stereospecificity and Enzyme Interactions

It is crucial to note that only the 1,2-sn-glycerol stereoisomer of DAG possesses signaling capabilities.[3] Other isomers, such as 1,3-DAG or 2,3-DAG, are metabolically active but do not activate PKC. This highlights the exquisite specificity of the protein-lipid interactions involved in signal transduction. The precise conformation that SMG adopts in the membrane, dictated by its asymmetric chains, can influence the binding affinity and activation kinetics of different PKC isoforms and other DAG-binding proteins, such as RasGRPs and chimaerins.[4] This suggests that the specific acyl chain composition of DAGs produced in response to different stimuli may fine-tune the cellular signaling output.

Section 4: Experimental Methodologies for Studying SMG in Model Membranes

To investigate the biophysical impact of SMG, researchers rely on well-controlled model membrane systems. Here, we provide validated protocols for the preparation and characterization of SMG-containing liposomes.

Protocol 1: Preparation of SMG-Containing Large Unilamellar Vesicles (LUVs)

This protocol describes the preparation of LUVs, a common model system, using the lipid film hydration and extrusion method. This method is reliable and produces a homogenous population of vesicles.

Causality: The choice of extrusion is critical for generating unilamellar vesicles of a defined size (e.g., 100 nm), which is essential for reproducible light scattering, fluorescence, and calorimetry experiments. The polycarbonate membrane acts as a sieve, forcing the larger, multilamellar vesicles formed during hydration to rupture and re-form into smaller, single-layered vesicles.

Step-by-Step Methodology:

• Lipid Stock Preparation: Prepare stock solutions of your primary phospholipid (e.g., 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine, POPC) and 1-Stearoyl-2-myristoylglycerol (SMG) in chloroform at a concentration of 10 mg/mL.

• Lipid Mixing: In a clean round-bottom flask, combine the lipid stock solutions to achieve the desired molar ratio (e.g., 95:5 POPC:SMG). The total amount of lipid should be between 5-10 mg.

• Solvent Evaporation: Dry the lipid mixture to a thin film on the inside of the flask using a rotary evaporator. To ensure complete removal of the organic solvent, place the flask under high vacuum for at least 2 hours.

• Hydration: Add the desired aqueous buffer (e.g., 1 mL of 10 mM HEPES, 100 mM NaCl, pH 7.4) to the flask. Hydrate the lipid film by vortexing vigorously for 5-10 minutes. The solution will appear milky, indicating the formation of multilamellar vesicles (MLVs).

• Freeze-Thaw Cycles (Optional but Recommended): To improve the homogeneity of lipid mixing, subject the MLV suspension to 5-7 freeze-thaw cycles by alternately placing the sample in liquid nitrogen and a warm water bath (~40°C).

• Extrusion: Assemble a mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm). Heat the extruder block to a temperature above the phase transition temperature of the lipid mixture.

• Vesicle Formation: Load the MLV suspension into one of the gas-tight syringes and pass it through the membrane 11-21 times. The final vesicle suspension in the receiving syringe should be translucent.

• Quality Control: Characterize the final LUV suspension using Dynamic Light Scattering (DLS) to confirm the average vesicle diameter and polydispersity index (PDI). A PDI < 0.1 indicates a monodisperse sample.

Workflow for preparing SMG-containing LUVs.

Protocol 2: Characterization of Membrane Phase Behavior using Differential Scanning Calorimetry (DSC)

Causality: DSC measures the heat absorbed or released by a sample as its temperature is changed. For lipid vesicles, this technique can precisely determine the temperature and enthalpy of the gel-to-liquid crystalline phase transition (Tm). The incorporation of SMG is expected to broaden this transition and potentially shift the Tm, providing quantitative data on how SMG perturbs the collective order of the phospholipid bilayer.

Step-by-Step Methodology:

• Sample Preparation: Prepare concentrated LUV suspensions (~10 mg/mL) of both a pure phospholipid (e.g., DPPC) and a mixture (e.g., DPPC:SMG 95:5).

• DSC Loading: Accurately load a defined volume (e.g., 10-20 µL) of the LUV suspension into an aluminum DSC pan. Load an identical volume of buffer into a reference pan. Seal both pans hermetically.

• Instrument Setup: Place the sample and reference pans into the DSC instrument.

• Thermal Scan: Equilibrate the system at a temperature well below the expected Tm (e.g., 20°C for DPPC). Scan the temperature at a controlled rate (e.g., 1°C/min) up to a temperature well above the Tm (e.g., 60°C).

• Data Analysis: The output will be a thermogram of heat flow versus temperature. The phase transition will appear as an endothermic peak. Analyze the peak to determine the onset temperature, the peak temperature (Tm), and the area under the curve, which corresponds to the transition enthalpy (ΔH). Compare the thermograms of the pure and mixed lipid systems.

Protocol 3: Visualization of Domain Formation using Fluorescence Microscopy

Causality: This protocol uses fluorescent lipid probes that preferentially partition into different lipid phases (e.g., liquid-ordered vs. liquid-disordered). By observing the distribution of these probes in a Giant Unilamellar Vesicle (GUV), one can directly visualize the formation of lipid domains induced by SMG.

Step-by-Step Methodology:

• GUV Preparation: Prepare GUVs using the electroformation method. Create a lipid mixture in chloroform containing the primary phospholipid, SMG, and a small amount (0.5 mol%) of a phase-sensitive fluorescent probe (e.g., NBD-PE).

• Electroformation: Deposit the lipid mixture onto platinum or ITO-coated glass slides. After drying, assemble the slides into a chamber, add a swelling solution (e.g., sucrose solution), and apply a low-frequency AC electric field for 2-4 hours.

• Harvesting: Gently harvest the GUVs from the chamber.

• Microscopy: Transfer the GUV suspension to a microscope slide. Observe the vesicles using a fluorescence microscope equipped with the appropriate filter sets for the chosen probe.

• Image Analysis: Acquire images and analyze the fluorescence distribution on the vesicle surfaces. The formation of distinct, brightly fluorescent or dark regions indicates the presence of lipid domains.

Section 5: Implications for Drug Development and Therapeutics

The unique biophysical properties of SMG and other asymmetric DAGs have significant implications for the design and delivery of pharmaceuticals.

Modulation of Drug-Membrane Interactions

Many drugs must cross or interact with the cell membrane to reach their targets. The physical state of the membrane, including its fluidity, curvature, and domain structure, can significantly affect drug partitioning and transport. By altering the local membrane environment, lipids like SMG can influence the efficacy and off-target effects of therapeutic agents. Understanding these interactions is crucial for predicting drug behavior and for designing molecules with improved membrane permeability.

Lipid-Based Drug Delivery Systems

SMG and similar lipids are valuable components in the formulation of lipid-based drug delivery systems, such as Solid Lipid Nanoparticles (SLNs) and liposomes.[10]

• Solubility Enhancement: The disordered regions created by asymmetric lipids can help to solubilize hydrophobic drugs within the lipid core of a nanoparticle.

• Controlled Release: The specific phase behavior of lipids like SMG can be exploited to control the release rate of an encapsulated drug.[10] The solid nature of the lipid matrix at body temperature can provide sustained release profiles.

• Stability: As components of nanoparticle formulations, these lipids contribute to the overall stability and shelf-life of the drug product.[11]

For drug development professionals, SMG represents a versatile tool for tuning the properties of delivery vehicles to optimize drug loading, stability, and release kinetics.

Conclusion and Future Directions

1-Stearoyl-2-myristoylglycerol is more than just a metabolic intermediate; it is a potent modulator of membrane biophysics with far-reaching functional consequences. Its defining feature—acyl chain asymmetry—enables it to induce negative membrane curvature, alter membrane fluidity, and promote the formation of lipid domains. These structural roles are intrinsically linked to its function as a key second messenger in cellular signaling.

For researchers and scientists, a deeper understanding of how specific DAG species like SMG fine-tune cellular processes remains a compelling area of investigation. Future studies should focus on the specific interactions between asymmetrically saturated DAGs and the C1 domains of various PKC isoforms, as well as their influence on the activity of other membrane-shaping proteins. For drug development professionals, lipids like SMG offer a sophisticated means to control the properties of lipid-based therapeutics. Continued exploration of these structure-function relationships will undoubtedly unlock new strategies for creating safer and more effective medicines.

References

• Høyrup, P., Mouritsen, O.G., and Jørgensen, K. Phospholipase A2 activity towards vesicles of DPPC and DMPC-DSPC containing small amounts of SMPC. Biochim. Biophys. Acta 1515(2), 133-143 (2001).

• Goñi, F. M., & Alonso, A. (1999). Structure and functional properties of diacylglycerols in membranes. Progress in lipid research, 38(1), 1–48. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 15560610, 1-Stearoyl-sn-glycerol. [Link]

• Nanoparticle Library. 1-Stearoyl-2-myristoyl-sn-glycero-3-PC. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 24778825, 1-Stearoyl-2-oleoyl-sn-glycero-3-phosphocholine. [Link]

• Zech, T., Ejsing, C. S., & Zankl, C. (2020). DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling. Biological Chemistry, 401(11), 1257-1273. [Link]

• Wikipedia contributors. (2024, January 28). Lipid droplet. In Wikipedia, The Free Encyclopedia. [Link]

• Wang, L., et al. (2024). Interactions between membrane proteins and lipid membrane revealed by cryoEM. Biophysics Reports, 10(1), 1-16. [Link]

• Ali, S., Smaby, J. M., & Brockman, H. L. (1994). Structure and thermotropic properties of 1-stearoyl-2-acetyl-phosphatidylcholine bilayer membranes. Biophysical journal, 67(2), 747–755. [Link]

• Raza, A., et al. (2021). Glyceryl Monostearate based Solid Lipid Nanoparticles for Controlled Delivery of Docetaxel. Current drug delivery, 18(9), 1276–1285. [Link]

• Komsta, H., et al. (2021). Every Detail Matters. That Is, How the Interaction between Gα Proteins and Membrane Affects Their Function. International journal of molecular sciences, 22(6), 3192. [Link]

• Dynarowicz-Latka, P., & Hac-Wydro, K. (2007). The influence of fatty acids on model cholesterol/phospholipid membranes. Chemistry and physics of lipids, 150(1), 32–45. [Link]

• Nagle, J. F., et al. (2013). Experimental Validation of Molecular Dynamics Simulations of Lipid Bilayers: A New Approach. Biophysical journal, 105(5), 1141–1148. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 131750543, 1-Stearoyl-2-myristoyl-3-oleoyl-glycerol. [Link]

• Valiente-Echeverría, F., et al. (2022). The Important Role of Membrane Fluidity on the Lytic Mechanism of the α-Pore-Forming Toxin Sticholysin I. Toxins, 14(3), 209. [Link]

• Tasić, T., et al. (2023). Membrane Models and Experiments Suitable for Studies of the Cholesterol Bilayer Domains. Membranes, 13(3), 329. [Link]

• McLaughlin, S., & Aderem, A. (1995). The myristoyl-electrostatic switch: a modulator of reversible protein-membrane interactions. Trends in biochemical sciences, 20(7), 272–276. [Link]

• Patsnap. (2024). Glycerol as a Carrier in Targeted Drug Delivery Systems. Patsnap Eureka. [Link]

• Balla, T., & Várnai, P. (2022). Creating and sensing asymmetric lipid distributions throughout the cell. The Journal of cell biology, 221(11), e202206105. [Link]

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• Lipotype GmbH. Diacylglycerol - Lipid Analysis. [Link]

• Covino, R., et al. (2016). Regulation of lipid saturation without sensing membrane fluidity. Proceedings of the National Academy of Sciences of the United States of America, 113(43), E6576–E6585. [Link]

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• Macdonald, P. M., & Seelig, J. (1987). A C-13 and F-19 NMR study of the effects of fluorinated fatty acids on the Acholeplasma laidlawii B membrane. Biochemistry, 26(5), 1231–1240. [Link]

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An In-Depth Technical Guide to the Isomers of Stearoyl Myristoyl Glycerol: Synthesis, Properties, and Applications

This guide provides a comprehensive technical overview of the isomers of stearoyl myristoyl glycerol, molecules of significant interest to researchers, scientists, and drug development professionals. With full editorial control, this document delves into the nuanced differences in their physicochemical properties, biological activities, and potential applications, grounded in established scientific principles and methodologies.

Introduction: The Significance of Stereochemistry in Diacylglycerols

Diacylglycerols (DAGs) are not merely intermediates in lipid metabolism; they are pivotal signaling molecules and versatile components in various formulation strategies.[1][2] The specific positioning of fatty acids on the glycerol backbone gives rise to distinct isomers with unique properties and biological fates.[3] This guide focuses on the isomers of stearoyl myristoyl glycerol, a diacylglycerol composed of stearic acid (C18:0) and myristic acid (C14:0), to illustrate the profound impact of stereochemistry.

The primary isomers of interest are:

• sn-1-stearoyl-2-myristoyl-glycerol (1-SM-2-MG)

• sn-1-myristoyl-2-stearoyl-glycerol (1-MS-2-SG)

• rac-1-stearoyl-3-myristoyl-glycerol (1,3-SMG)

Understanding the distinct characteristics of these isomers is crucial for their targeted application in fields ranging from cell biology to pharmaceutical sciences.

Isomeric Structures of Stearoyl Myristoyl Glycerol

The arrangement of the stearoyl and myristoyl chains on the glycerol backbone defines the isomeric form of the molecule. The "sn" (stereospecific numbering) nomenclature is used to denote the specific stereoisomers.

Sources

• 1. Combined Reversed Phase HPLC, Mass Spectrometry, and NMR Spectroscopy for a Fast Separation and Efficient Identification of Phosphatidylcholines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Technical Guide: Solubilization and Cellular Delivery of 1-Stearoyl-2-myristoylglycerol

[1][2][3]

Abstract & Strategic Overview

1-Stearoyl-2-myristoylglycerol is a long-chain, asymmetric 1,2-diacylglycerol (DAG).[1][2][3] Unlike short-chain synthetic analogs (e.g., diC8-DAG) which are cell-permeable, long-chain DAGs possess significant hydrophobicity that creates a dual challenge in cell culture: solubility and bioavailability .[1][2][3]

Direct addition of this lipid to aqueous culture media using organic solvents (DMSO/Ethanol) often results in rapid precipitation or the formation of large, multilamellar vesicles that fuse poorly with plasma membranes. Furthermore, 1,2-DAGs are thermodynamically unstable and prone to acyl migration , isomerizing into the biologically inactive 1,3-DAG form in protic solvents or aqueous buffers.[1][2]

This guide presents a BSA-Complexation Protocol as the "Gold Standard" for delivery, ensuring monomeric dispersion and efficient membrane insertion, alongside a Direct Solvent Method for specific high-throughput screening applications.[1][2]

Physicochemical Profile & Handling

Before initiating the protocol, the researcher must understand the molecule's stability profile to prevent experimental failure due to isomerization.

Property	Specification	Critical Note
Molecular Formula	C H O	Asymmetric chains (18:0 / 14:[1][2][3]0)
Molecular Weight	~568.9 g/mol
Solubility (Chloroform)	>10 mg/mL	Preferred for Storage. Prevents isomerization.[1][2][3]
Solubility (Ethanol)	~25 mg/mL	Use Immediately. Promotes acyl migration.[2][3]
Solubility (DMSO)	<0.5 mg/mL	Poor solubility; heating required (risk of degradation).[1][2][3]
Solubility (Water)	Insoluble	Forms aggregates/micelles without carrier.[2][3]
Bioactivity	PKC Agonist	Only the 1,2-sn isomer activates PKC.[1][2]

The "Acyl Migration" Trap

The 1,2-DAG structure is metastable.[2] In the presence of water, acids, bases, or protic solvents (methanol/ethanol), the acyl group at the sn-2 position migrates to the sn-3 position, forming 1,3-DAG. 1,3-DAG does not bind the C1 domain of Protein Kinase C (PKC) and is biologically inert for this pathway. [1][2]

• Rule 1: Store stock solutions in Chloroform or Toluene at -20°C or -80°C.

• Rule 2: Avoid storing in Ethanol or DMSO for >24 hours.[2][3]

• Rule 3: Use glass vials; avoid plastics that leach plasticizers or absorb lipids.[2][3]

Protocol A: Preparation of BSA-Lipid Complex (Gold Standard)

This method conjugates the DAG to Fatty Acid-Free Bovine Serum Albumin (BSA).[1][2][3] BSA acts as a physiological shuttle, shielding the hydrophobic lipid tails and facilitating transfer to the cell membrane.

Materials

• 1-Stearoyl-2-myristoylglycerol (Solid or Chloroform stock)[1][2][3]

• Carrier: Fatty Acid-Free BSA (Essential: Standard BSA contains interfering lipids)[1][2][3]

• Solvent: Chloroform (HPLC Grade)[1][2][3]

• Buffer: PBS (pH 7.[2][3][4]4) or Serum-Free Media[1][2][3]

• Equipment: Nitrogen stream/SpeedVac, Sonicator bath, 37°C Water bath.[2]

Step-by-Step Methodology

1. Prepare the Lipid Film

• Calculate the amount of DAG required. For a 5 mL stock of 1 mM complex, you need ~2.8 mg of lipid.

• Transfer the lipid solution (in chloroform) to a glass scintillation vial or round-bottom tube.

• Evaporate the solvent under a gentle stream of Nitrogen gas (N

  ) while rotating the vial. This creates a thin, uniform film on the glass walls.

  • Tip: If using a SpeedVac, do not apply heat.

• Desiccate the film under vacuum for 1 hour to remove trace solvent residues.

2. Prepare the BSA Vehicle

• Prepare a 10% (w/v) solution of Fatty Acid-Free BSA in PBS or serum-free media.[1][2][3]

• Filter sterilize (0.22 µm) if using for long-term culture.[1][2][3]

3. Complexation (The Critical Step)

• Add the BSA solution to the vial containing the dried lipid film. Target a final lipid concentration of 1 mM to 5 mM .

  • Molar Ratio: Aim for a Lipid:BSA molar ratio between 1:1 and 5:[3]1. (BSA MW ≈ 66 kDa).[2][3]

• Incubate: Seal the vial (under N

  if possible) and incubate at 37°C for 30 minutes.

• Sonicate: Place the vial in a bath sonicator at 37°C. Sonicate in 5-minute bursts until the solution is optically clear or slightly opalescent.

  • Checkpoint: If white chunks remain, the complex has not formed. Vortex vigorously and repeat sonication.

4. Storage

• Aliquot into glass vials (single-use).

• Store at -20°C for up to 2 weeks. Avoid repeated freeze-thaw cycles as this disrupts the protein-lipid complex.[1][2][3]

Protocol B: Direct Solvent Delivery (Alternative)[1][2][3]

Use this method only for short-term assays (<4 hours) where BSA interference is a concern.

Step-by-Step Methodology

• Dry Down: Evaporate the chloroform stock as described in Protocol A to form a film.

• Solubilize: Immediately dissolve the film in high-grade DMSO to a concentration of 10-20 mM .

  • Note: You may need to warm the DMSO to 37°C. Vortex vigorously.[5]

• Delivery:

  • Prepare your cell culture media (pre-warmed to 37°C).[3]

  • While vortexing the media, add the DMSO stock dropwise.

  • Limit: Do not exceed 0.1% v/v DMSO in the final culture (e.g., 1 µL stock per 1 mL media).[3]

  • Warning: Watch for "oiling out" (cloudiness).[3] If precipitate forms, bioavailability will be near zero.

Experimental Workflow & Mechanism

The following diagram illustrates the critical path from solubilization to biological effect, highlighting the divergence between successful complexation and experimental failure (precipitation/isomerization).

Figure 1: Critical workflow for DAG delivery.[1][2][3] Note the high risk of inactivation via acyl migration or precipitation in Method B.

Quality Control & Troubleshooting

To ensure the protocol is self-validating, perform the following checks:

1. Visual Inspection (Turbidity Check)

• Pass: BSA complex solution is clear or slightly hazy (opalescent) but uniform.[2][3]

• Fail: Visible white particulates or oil droplets on the surface. Action: Discard and sonicate longer next time.

2. Biological Validation (PKC Translocation)

• Use a cell line expressing GFP-PKC (e.g., PKC

  or PKC ).[1][2][3]

• Upon addition of the DAG-BSA complex (10-100 µM), GFP-PKC should translocate from the cytosol to the plasma membrane within 5-15 minutes.[1][2][3]

• Negative Control:[1][2][3] Treat cells with BSA vehicle only.[2][3]

• Positive Control:[1][2][3] Treat cells with PMA (Phorbol 12-myristate 13-acetate) at 100 nM.[1][2][3]

3. Isomer Purity Check (TLC)

• If stock solutions are old, run Thin Layer Chromatography (TLC) on Silica Gel G.[3]

• Solvent System: Hexane:Diethyl Ether:Acetic Acid (70:30:1).[1][2][3]

• Visualization: Iodine vapor.

• 1,3-DAG migrates higher (is less polar) than 1,2-DAG.[1][2][3] If the upper band is dominant, the stock has degraded.

References

• Das, J. & Hajra, A. K. (1984).[3] Solubilization of fatty acids and lipids for cell culture.[5][6][7] Journal of Biological Chemistry. Link (Generalized BSA method foundation).[1][2][3]

• Goñi, F. M. & Alonso, A. (1999).[3] Structure and functional properties of diacylglycerols in membranes. Progress in Lipid Research, 38(1), 1-48.[1][2][3]

• Domenick, P., et al. (2001).[3] Implication of acyl chain diacylglycerols in activation of different isoforms of protein kinase C. The FASEB Journal, 15(14), 2595-2601.[2]

• Cayman Chemical. (n.d.).[2][3] 1-Stearoyl-2-Arachidonoyl-sn-glycerol Product Information & Handling. (Provides solubility data relevant to long-chain DAGs).

• Sigma-Aldrich. (n.d.).[1][2][3] General Lipid/BSA Solubilization Protocol for Cell Delivery.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 1-Stearoyl-2-myristoyl-3-oleoyl-glycerol | C53H100O6 | CID 131750543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Acyl migration in 1,2-dipalmitoyl-sn-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. caymanchem.com [caymanchem.com]

Application Note: Activation of Protein Kinase C (PKC) using 1-Stearoyl-2-myristoylglycerol (SMG)

Abstract

This guide details the protocol for utilizing 1-Stearoyl-2-myristoylglycerol (SMG) , a long-chain saturated diacylglycerol (DAG), to activate Protein Kinase C (PKC) isoforms in vitro. While standard activation protocols often utilize polyunsaturated DAGs (e.g., SAG) or phorbol esters (PMA) due to their high affinity for the C1 domain, SMG (18:0/14:0) is frequently employed in structure-activity relationship studies, metabolic pathway analysis (e.g., GPI anchor remodeling), and as a specificity control. Due to the high hydrophobicity and lower membrane fluidity of the stearoyl/myristoyl chains, this protocol utilizes a Mixed Micelle System (Phosphatidylserine/SMG/Triton X-100) to ensure stable delivery and optimal enzyme-lipid interaction.

Part 1: Compound Properties & Mechanistic Context

Chemical Profile[1][2]

• Compound Name: 1-Stearoyl-2-myristoyl-sn-glycerol (SMG)

• Chain Composition: sn-1 Stearic acid (18:0), sn-2 Myristic acid (14:0).

• Molecular Weight: ~596.9 g/mol (varies slightly by salt/hydration).

• Physicochemical Nature: Highly hydrophobic, waxy solid. Unlike short-chain DAGs (e.g., OAG, diC8), SMG is not cell-permeable when added directly to culture media and requires carrier systems (liposomes or micelles) for activity.

Mechanism of Action

PKC activation requires the binding of the regulatory C1 domain to diacylglycerol embedded within a lipid bilayer.

• Resting State: The PKC C1 domain is cytosolic (or loosely membrane-associated) and auto-inhibited.

• Activation: SMG, when presented in a phospholipid interface (specifically with Phosphatidylserine, PS), binds the C1 domain.

• The "Saturated" Constraint: The affinity of PKC for saturated DAGs (like SMG) is generally lower than for polyunsaturated DAGs (like SAG, 18:0/20:4). The lack of cis-double bonds in the sn-2 position reduces the entropic "payoff" of binding, making the Mixed Micelle presentation critical to force interaction.

Signaling Pathway Visualization

Caption: Mechanism of PKC activation by SMG within a mixed micelle environment. Note the requirement for Phosphatidylserine (PS) as a cofactor.

Part 2: Experimental Protocol (Mixed Micelle Kinase Assay)

Objective: To measure PKC kinase activity using SMG as the lipid activator. Method: Lipid Mixed Micelle Assay (Gold Standard for hydrophobic lipids).

Reagents & Equipment

• Lipid Activator: 1-Stearoyl-2-myristoylglycerol (SMG) (Store in Chloroform at -20°C).

• Lipid Cofactor: L-α-Phosphatidylserine (PS) (Brain or Synthetic). Critical: PKC cannot be activated by DAG alone; PS is obligate.

• Detergent: Triton X-100 (Ultra-pure).

• Buffer: 20 mM HEPES (pH 7.4), 10 mM MgCl₂, 0.5 mM CaCl₂ (for cPKC) or EGTA (for nPKC).

• Enzyme: Purified PKC Isoform (e.g., PKCα, PKCδ).

• Substrate: PKC-specific peptide (e.g., Neurogranin, Histone H1, or commercial fluorescent peptides).

Preparation of Lipid Mixed Micelles

Rationale: SMG is water-insoluble. Co-solubilizing it with PS and detergent creates stable micelles that mimic the cell membrane surface.

• Calculate Molar Ratios:

  • Standard optimization targets 20 mol% SMG relative to PS.

  • Example: 80 µM PS + 20 µM SMG.

• Dry Down Lipids:

  • In a glass tube, combine the required volume of PS (chloroform stock) and SMG (chloroform stock).

  • Evaporate solvent under a stream of Nitrogen (N₂) gas until a thin, translucent film forms.

  • Tip: Rotate the tube during drying to maximize surface area.

• Resuspension:

  • Add Lipid Resuspension Buffer (20 mM HEPES pH 7.4, 0.03% Triton X-100).

  • Note: The Triton X-100 concentration must be kept below the Critical Micelle Concentration (CMC) of the final assay volume if possible, but here it serves to structure the lipid. A final assay concentration of 0.01-0.02% is typical.

• Sonication (Critical Step):

  • Vortex vigorously for 1 minute.

  • Sonicate in a bath sonicator for 5–10 minutes at room temperature until the solution is completely clear (indicating micelle formation).

  • QC Check: If the solution is cloudy, lipids are not properly micellized and will not activate PKC reproducibly.

Kinase Assay Workflow

• Reaction Mix Prep (per well/tube):

  • 10 µL Lipid Micelle Mix (Prepared in 2.2).

  • 5 µL Reaction Buffer (HEPES, MgCl₂, CaCl₂, DTT).

  • 5 µL Substrate (Peptide).[1]

  • 5 µL PKC Enzyme (0.1–0.5 µg total).

• Initiation:

  • Add 5 µL ATP (start reaction).

  • Incubate at 30°C for 10–20 minutes .

• Termination:

  • Stop reaction using EDTA (chelates Mg²⁺) or spotting onto P81 phosphocellulose paper (for radioactive assays).

  • For fluorescent/luminescent kits (e.g., ADP-Glo), follow manufacturer detection steps.

Experimental Workflow Diagram

Caption: Step-by-step workflow for preparing SMG mixed micelles and conducting the PKC kinase assay.

Part 3: Data Analysis & Troubleshooting

Expected Results

When comparing SMG to other activators, expect the following potency hierarchy:

Activator	Potency	Notes
PMA (Phorbol Ester)	++++	Super-activator; resists metabolism.
SAG (18:0/20:4)	+++	Physiological standard; high affinity.
SMG (18:0/14:0)	+ / ++	Weak activator. Saturated chains reduce C1 domain affinity.
OAG (18:1/2:0)	++	Cell permeable, but transient stability.

| PS Only (No DAG) | - | Negative control (Basal activity). |

Troubleshooting Guide

• Issue: No Activation observed with SMG.

  • Cause 1:Lipid Precipitation. SMG is very hydrophobic. Ensure the micelle solution is perfectly clear after sonication. Increase Triton X-100 slightly (up to 0.05%) if needed.

  • Cause 2:Lack of PS. Confirm Phosphatidylserine was included. SMG cannot activate PKC in isolation.

  • Cause 3:Calcium. If using Conventional PKCs (α, β, γ), ensure 0.5 mM CaCl₂ is present. Novel PKCs (δ, ε) do not require Calcium.

• Issue: High Background in Negative Control.

  • Cause: Old PS stock (oxidized) or too much detergent activating the kinase non-specifically. Use fresh lipids.

References

• Newton, A. C. (2018). "Protein kinase C: perfectly balanced." Critical Reviews in Biochemistry and Molecular Biology. Link

• Nishizuka, Y. (1995). "Protein kinase C and lipid signaling for sustained cellular responses." FASEB Journal. Link

• Thermo Fisher Scientific. "Protein Kinase C Assay Protocol." Link

• Cayman Chemical. "1-Stearoyl-2-arachidonoyl-sn-glycerol Product Information." (Used for comparative DAG properties). Link

• Hodgkin, M. N., et al. (1996). "Purification and characterization of sn-1-stearoyl-2-arachidonoylglycerol kinase." Biochemical Journal. (Discusses metabolism of SMG vs SAG). Link

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]

Application Note: In Vitro Kinase Assay Using 1-Stearoyl-2-myristoylglycerol (SMG)

Abstract & Introduction

Protein Kinase C (PKC) isoforms are central hubs in signal transduction, governing cell proliferation, differentiation, and apoptosis. While phorbol esters (e.g., PMA) are commonly used to super-activate PKC in vitro, they are non-physiological and can mask subtle regulatory mechanisms. 1-Stearoyl-2-myristoyl-sn-glycerol (SMG) offers a physiologically relevant alternative. As a specific diacylglycerol (DAG) species with defined acyl chain lengths (C18:0, C14:0), SMG mimics the endogenous second messengers generated by Phospholipase C (PLC) hydrolysis of membrane lipids.

This Application Note provides a rigorous, field-proven protocol for utilizing SMG to activate PKC in an in vitro kinase assay. The critical success factor in this assay is not the kinase reaction itself, but the physical state of the lipid activator . DAGs are hydrophobic and must be presented to the kinase in a mixed micelle or vesicular structure containing Phosphatidylserine (PS) to facilitate the necessary allosteric conformational change in the PKC C1 domain.

Mechanism of Action

The classical (cPKC) and novel (nPKC) isoforms contain tandem C1 domains (C1A/C1B) that act as hydrophobic switches. In the absence of DAG, a pseudosubstrate sequence blocks the catalytic core. SMG binding to the C1 domain increases the protein's membrane affinity, expelling the pseudosubstrate and allowing substrate phosphorylation.

Figure 1: Mechanism of PKC activation by SMG. Note that SMG and PS must coexist in the lipid interface to recruit and activate the kinase.

Critical Reagent Preparation (The "Expertise" Section)

The most common cause of assay failure is adding SMG directly to the aqueous buffer. SMG is a lipid; it will adhere to plastic walls or precipitate, resulting in zero activation. You must prepare Lipid Mixed Micelles.

Reagents

• 1-Stearoyl-2-myristoyl-sn-glycerol (SMG): MW ~594.9 g/mol . Store at -20°C in Chloroform.

• L-α-Phosphatidylserine (Brain PS): MW ~810 g/mol . Store at -20°C in Chloroform.

• Lipid Resuspension Buffer: 10 mM HEPES (pH 7.4), 0.3% Triton X-100 (High purity).[1]

• Glass Vials: Essential. Do not use plastic for the drying step.

Protocol: Preparation of 10X Lipid Mixed Micelles

Target Ratio: This protocol uses a 5:1 Mass Ratio (PS:SMG) , which approximates a physiological membrane environment rich in anionic lipids.

• Cleanliness: Rinse a small glass vial or borosilicate tube with chloroform to remove organic residues.

• Mixing: Using a glass Hamilton syringe, transfer the following into the glass vial:

  • 50 µg Phosphatidylserine (PS) (from chloroform stock).

  • 10 µg SMG (from chloroform stock).

• Drying (Critical): Evaporate the chloroform under a gentle stream of Nitrogen gas (N₂) while rotating the tube.

  • Why? This creates a thin, uniform lipid film on the glass bottom.

  • Tip: Ensure the film is completely dry (no solvent smell). Vacuum desiccate for 30 mins if possible to remove trace solvent.

• Resuspension: Add 50 µL of Lipid Resuspension Buffer (10 mM HEPES, 0.3% Triton X-100).

• Micelle Formation:

  • Vortex vigorously for 1 minute.

  • Incubate in a warm water bath (37°C) for 2 minutes.

  • Repeat the vortex/bath cycle 3–5 times until the solution is clear or slightly opalescent.

  • Result: This is your 10X Lipid Stock (1 mg/mL PS, 0.2 mg/mL SMG).

  • Stability:[1][2][3] Use fresh or store at 4°C for up to 24 hours. Do not freeze mixed micelles.

Kinase Assay Protocol

This protocol is designed for a radiometric (

P-ATP) or fluorescence-based endpoint.

Assay Buffer Composition (1X)

Prepare fresh.

• 20 mM HEPES (pH 7.4)

• 10 mM MgCl₂ (Cofactor for ATP)

• 0.5 mM CaCl₂ (Required for cPKC isoforms; optional for nPKC but recommended for consistency)

• 1 mM DTT (Reduces kinase oxidation)

• 0.03% Triton X-100 (Carried over from lipid addition)[1]

Experimental Workflow

Figure 2: Step-by-step experimental workflow for the SMG-activated PKC assay.

Step-by-Step Procedure

• Setup: Place reaction tubes on ice.

• Master Mix: Prepare a mix containing Water, 5X Kinase Buffer, and Substrate (e.g., Histone H1 or PKC-specific peptide QKRPSQRSKYL at 20 µM final).

• Lipid Addition: Add 5 µL of the 10X Lipid Stock (prepared in Section 2.2) to the reaction tube.

  • Control: Prepare a "No Lipid" control (add buffer only) and a "PS Only" control (lipids without SMG) to determine background activity.

• ATP Addition: Add ATP (typically 10-100 µM final concentration). If using

  P, add 0.5 µCi per reaction.

• Initiation: Add PKC Enzyme (typically 10-50 ng per reaction) to start the reaction. Total volume should be 50 µL.

• Incubation: Incubate at 30°C for 15 minutes .

• Termination: Stop the reaction by adding 25 µL of 100 mM EDTA or spotting onto P81 phosphocellulose paper (for radiometric assays).

Data Analysis & Troubleshooting

Calculating Specific Activity

Activity is defined by the phosphate transfer in the presence of SMG minus the activity in the absence of lipids (or PS only).

Troubleshooting Table

Observation	Probable Cause	Corrective Action
No Activation	Lipids not micellized	Ensure lipids were dried in glass and vigorously vortexed/heated in Triton buffer.
High Background	PS-only activation	Reduce PS concentration. Ensure Calcium is not too high (>1mM) if using nPKC.
Low Signal	Enzyme degradation	PKC is unstable. Store at -80°C. Add DTT to all buffers. Avoid freeze-thaw cycles.
Precipitation	Insoluble Lipids	Do not use water to resuspend lipids. Use the Triton X-100 buffer method described.

References

• Newton, A. C. (2001). Protein kinase C: structural and spatial regulation by phosphorylation, cofactors, and macromolecular interactions. Chemical Reviews, 101(8), 2353-2364. Link

• Thermo Fisher Scientific. (2002). Protein Kinase C Assay Kit Protocol (PanVera).[1] User Manual. Link

• Cayman Chemical. (n.d.). 1-Stearoyl-2-arachidonoyl-sn-glycerol Product Information (Analogous handling for SMG). Link

• Hannun, Y. A., & Bell, R. M. (1989). Regulation of protein kinase C by sphingosine and lysosphingolipids. Clinical Chimica Acta, 185(3), 333-345. (Establishes mixed micelle methodology). Link

• Avanti Polar Lipids. (n.d.). Lipid Preparation and Handling for Kinase Assays. Link

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. dspace.library.uu.nl [dspace.library.uu.nl]
• 3. arborassays.com [arborassays.com]

Application Note &amp; Protocol: Formulation of Unilamellar Liposomes Using the Asymmetric Lipid 1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine

Abstract

This guide provides a comprehensive framework for the preparation and characterization of liposomes incorporating the asymmetric lipid, 1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine (SMPC). Asymmetric lipids, which possess acyl chains of unequal length, are integral to biological membranes and offer unique biophysical properties for advanced drug delivery systems.[1] The inclusion of SMPC, with its C18 stearoyl and C14 myristoyl chains, can modulate membrane fluidity, packing, and stability by minimizing the hydrophobic mismatch between adjacent lipids through chain interdigitation.[1][2] We present a detailed protocol based on the robust thin-film hydration method followed by extrusion, a technique widely used to produce homogenous populations of unilamellar vesicles with controlled size.[3] Furthermore, this document outlines essential characterization techniques—including Dynamic Light Scattering (DLS) for size and polydispersity, Zeta Potential for surface charge analysis, and a standardized fluorescence-based assay for determining encapsulation efficiency—to ensure the production of reproducible, high-quality liposomal formulations.

Scientific Principles & Rationale

The Significance of Acyl Chain Asymmetry

Liposomes are self-assembled spherical vesicles composed of one or more lipid bilayers.[4] Their physicochemical properties are profoundly influenced by the choice of constituent lipids.[5] While symmetric phospholipids (having two identical acyl chains) are commonly used, asymmetric lipids like SMPC are gaining interest for their ability to more closely mimic the complexity of natural cell membranes.[6]

The key advantage of using an asymmetric lipid such as SMPC lies in its structural disparity. The 18-carbon stearoyl chain and the 14-carbon myristoyl chain create a packing challenge within a uniform bilayer. To resolve this, the longer stearoyl chain of one SMPC molecule can interdigitate with the shorter myristoyl chains of lipids in the opposing leaflet of the bilayer. This phenomenon can enhance membrane stability and reduce passive permeability, which are desirable traits for drug delivery vehicles designed to retain their payload until reaching a target site.[1]

The Thin-Film Hydration and Extrusion Method

The preparation of liposomes is a multi-step process designed to transition from lipids dissolved in an organic solvent to a uniform aqueous suspension of vesicles.[5]

• Lipid Solubilization & Film Formation: Lipids, including SMPC and any co-lipids (e.g., cholesterol), are first dissolved in an organic solvent mixture, typically chloroform or a chloroform:methanol solution.[7] This ensures a homogenous mixing at the molecular level. The solvent is then removed under reduced pressure, which deposits a thin, uniform lipid film on the inner surface of a round-bottom flask. A uniform film is critical for efficient and consistent hydration.[8]

• Hydration: The dry lipid film is hydrated with an aqueous buffer.[7] This step must be performed at a temperature above the gel-to-liquid crystalline phase transition temperature (Tc) of the lipid with the highest Tc.[7] At this elevated temperature, the lipid bilayers are in a fluid state, allowing them to swell and peel off the flask wall, spontaneously forming large, multilamellar vesicles (MLVs).[7]

• Size Reduction (Extrusion): The heterogeneous MLV suspension is then subjected to high-pressure extrusion. The suspension is repeatedly passed through a polycarbonate membrane with a defined pore size (e.g., 100 nm).[7][9] This mechanical force breaks down the large MLVs and forces them to re-form into smaller, unilamellar vesicles (LUVs - Large Unilamellar Vesicles) with a diameter close to the pore size of the membrane, resulting in a monodisperse population.[10][11]

Materials & Equipment

Lipids and Reagents

Component	Example Supplier	Purpose
1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine (SMPC)	Avanti Polar Lipids, Cayman Chemical	Primary asymmetric lipid
Cholesterol	Sigma-Aldrich	Membrane stabilizer, reduces permeability
Chloroform, HPLC Grade	Fisher Scientific	Lipid solvent
Methanol, HPLC Grade	Fisher Scientific	Co-solvent to aid lipid dissolution
Phosphate-Buffered Saline (PBS), pH 7.4	Gibco	Aqueous phase for hydration
Calcein (or other fluorescent marker)	Invitrogen	Encapsulant for efficiency testing
Sephadex G-50	GE Healthcare	Size-exclusion chromatography
Triton™ X-100	Sigma-Aldrich	Detergent for lysing liposomes

Equipment

Equipment	Purpose
Rotary Evaporator (Rotovap)	Solvent removal and film formation
Water Bath	Temperature control during evaporation and hydration
High-Vacuum Pump	Complete removal of residual solvent
Mini-Extruder (e.g., Avanti Polar Lipids)	Vesicle size reduction
Polycarbonate Membranes (e.g., 100 nm pore size)	Sizing filter for extrusion
Gas-tight Glass Syringes (1 mL)	For use with the mini-extruder
Dynamic Light Scattering (DLS) Instrument	Size, Polydispersity Index (PDI) measurement
Zeta Potential Analyzer	Surface charge measurement
Fluorescence Spectrophotometer / Plate Reader	Encapsulation efficiency measurement
Vortex Mixer	Agitation during hydration
Analytical Balance, Round-bottom flasks, Glass vials	Standard laboratory glassware

Detailed Protocol: Liposome Preparation

This protocol describes the preparation of a 10 mg/mL liposome suspension composed of SMPC and Cholesterol in a 4:1 molar ratio.

Workflow for Liposome Preparation by Thin-Film Hydration and Extrusion

Caption: Workflow for preparing unilamellar liposomes.

Step-by-Step Methodology

• Lipid Preparation (Film Formation)

  • Weigh out the desired amounts of SMPC and cholesterol and place them in a clean, 50 mL round-bottom flask. For a 1 mL final suspension at 10 mg/mL with a 4:1 molar ratio:

    • SMPC (MW: 734.05 g/mol ): ~8.8 mg

    • Cholesterol (MW: 386.65 g/mol ): ~1.2 mg

  • Add 5 mL of a 2:1 (v/v) chloroform:methanol solvent mixture to the flask.[12] Swirl gently until the lipids are fully dissolved, resulting in a clear solution.[7]

  • Attach the flask to a rotary evaporator. Partially submerge the flask in a water bath set to 40-45°C.

  • Begin rotation (e.g., 100 rpm) and gradually apply a vacuum to evaporate the solvent. Continue until a thin, uniform, and transparent lipid film is formed on the inner surface of the flask.[8]

  • To remove any residual organic solvent, place the flask on a high-vacuum pump for at least 2 hours (overnight is recommended).[13]

• Hydration and Sizing (Vesicle Formation)

  • Pre-heat the hydration buffer (e.g., PBS pH 7.4) to 60-65°C. The temperature must be above the Tc of all lipids in the formulation.[7]

  • Add 1 mL of the pre-heated buffer to the flask containing the dry lipid film.[8]

  • Immediately seal the flask and begin agitation. Hydrate the film for 30-60 minutes at 60-65°C, with intermittent vigorous vortexing every 5-10 minutes to ensure the film is fully detached and suspended.[8] The resulting suspension will appear milky and contains multilamellar vesicles (MLVs).

  • Assemble the mini-extruder with two stacked 100 nm polycarbonate membranes, following the manufacturer's instructions. Pre-heat the extruder assembly (heating block and syringes) to 60-65°C.[8]

  • Draw the MLV suspension into one of the 1 mL glass syringes. Insert it into one side of the extruder. Place an empty syringe on the opposing side.

  • Gently and steadily push the plunger of the filled syringe, forcing the lipid suspension through the membrane into the empty syringe. This constitutes one pass.

  • Repeat this process for a minimum of 11-21 passes.[14] An odd number of passes ensures the final product is in the opposing syringe. The suspension should become progressively more translucent.

  • Carefully collect the final liposome suspension, which now consists of Large Unilamellar Vesicles (LUVs), into a sterile vial. Store at 4°C. Do not freeze.

Detailed Protocol: Liposome Characterization

Validation of the liposomal formulation's physical properties is a critical quality control step.

Workflow for Liposome Characterization

Caption: Key characterization assays for liposome validation.

Size and Polydispersity Index (PDI) by DLS

• Dilute the liposome suspension in 0.22 µm-filtered PBS to a suitable concentration (e.g., 0.1 mg/mL).[12]

• Transfer the diluted sample to a clean cuvette.

• Measure the hydrodynamic diameter and PDI using a DLS instrument. The PDI is a measure of the heterogeneity of sizes in the sample; a value < 0.2 is generally considered acceptable for drug delivery applications.

Zeta Potential

• Dilute the liposome suspension in 0.22 µm-filtered 10 mM NaCl solution to an appropriate concentration.

• Transfer to the appropriate cuvette for the instrument (e.g., a folded capillary cell).

• Measure the electrophoretic mobility to determine the zeta potential. This value indicates the surface charge and is a predictor of colloidal stability (values further from 0 mV, either positive or negative, suggest higher stability).

Encapsulation Efficiency (EE%)

This protocol uses the fluorescent dye calcein as a model for a hydrophilic drug.

• Preparation: Prepare liposomes as described in Section 3, but use a solution of 50 mM calcein in PBS as the hydration buffer.

• Purification: Separate the calcein-loaded liposomes from the unencapsulated (free) calcein.

  • Prepare a small size-exclusion chromatography column (e.g., in a 1 mL syringe) with Sephadex G-50 resin, equilibrated with PBS.

  • Carefully load the liposome suspension onto the top of the column.

  • Elute with PBS. The liposomes (larger particles) will elute first in the void volume (appearing as a milky fraction), while the free calcein (smaller molecules) will be retained and elute later.

  • Collect the liposomal fraction.

• Measurement:

  • Prepare two samples from the purified liposomal fraction.

  • Sample A (Intact Liposomes): Dilute an aliquot of the liposome fraction in PBS. Measure the fluorescence (F_before). This represents any leaked calcein.

  • Sample B (Lysed Liposomes): To another aliquot of the liposome fraction, add a small amount of 10% Triton X-100 solution (to a final concentration of 1%) to disrupt the liposomes and release the encapsulated calcein. Dilute with PBS to the same final volume as Sample A. Measure the fluorescence (F_after).

• Calculation:

  • The Encapsulation Efficiency (EE%) is a measure of the drug incorporated into the liposomes relative to the total amount.[] It is calculated as: EE% = [ (F_after - F_before) / F_after ] * 100

Expected Results & Troubleshooting

Typical Formulation Characteristics

Parameter	Expected Value	Significance
Mean Diameter	100 - 120 nm	Dependent on extrusion membrane pore size
PDI	< 0.2	Indicates a homogenous, monodisperse population
Zeta Potential	-5 to -20 mV	Near-neutral but slightly negative charge is typical for PC lipids
Encapsulation Efficiency	> 30% (Passive Loading)	Varies with lipid composition and encapsulated molecule

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Liposome Yield	Incomplete hydration of the lipid film. Significant lipid loss during extrusion.	Ensure film is thin and uniform. Increase hydration time/agitation. Ensure extruder is assembled correctly and not leaking.[8]
Large/Variable Size or High PDI	Insufficient number of extrusion passes. Extrusion temperature is too low (below Tc). Membrane is ruptured.	Increase the number of extrusion passes to >15. Ensure the extruder heating block is at the correct temperature (60-65°C). Replace the membrane.
Low Encapsulation Efficiency	Liposomes are leaky. Inefficient separation of free drug.	Add cholesterol to the formulation to increase membrane rigidity. Optimize the size-exclusion chromatography step to ensure complete separation.
Uneven Lipid Film	Solvent evaporated too quickly. Lipids not fully dissolved.	Reduce the rotation speed and apply vacuum more gradually during rotary evaporation. Ensure lipids are completely dissolved before starting evaporation.[8]

References

• ScholarWorks. (n.d.). Preparation of Loaded Liposomes by Extrusion and Methods of Characterization. Retrieved from [Link]

• Avanti Polar Lipids. (n.d.). Protocol for Liposome Preparation Through Thin-film Hydration. Retrieved from [Link]

• Cheng, H. T., & London, E. (2011). Preparation of Asymmetric Liposomes Using a Phosphatidylserine Decarboxylase. PMC. Retrieved from [Link]

• Google Patents. (2014). US20140271813A1 - Liposome formulation and manufacture.

• PubChem. (n.d.). 1-Stearoyl-2-myristoyl-3-oleoyl-glycerol. Retrieved from [Link]

• Unchained Labs. (2025). Mastering Thin Film Hydration Method for Liposome and Lipid Nanoparticle Formulation. Retrieved from [Link]

• Al-Amin, M., & Gaffar, A. (2023). Insights into Asymmetric Liposomes as a Potential Intervention for Drug Delivery Including Pulmonary Nanotherapeutics. NIH. Retrieved from [Link]

• JoVE. (n.d.). Constant Pressure-controlled Extrusion Method for the Preparation of Nano-sized Lipid Vesicles. Retrieved from [Link]

• PubMed. (2022). Fast and versatile analysis of liposome encapsulation efficiency by nanoParticle exclusion chromatography. Retrieved from [Link]

• ResearchGate. (2025). Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation. Retrieved from [Link]

• NIH. (2023). Asymmetric Lipid Vesicles: Techniques, Applications, and Future Perspectives as an Innovative Drug Delivery System. Retrieved from [Link]

• Al-Samydai, A., et al. (2022). Liposomes: structure, composition, types, and clinical applications. PMC. Retrieved from [Link]

• Harvey Lodish, et al. (n.d.). Lipids. Retrieved from [Link]

• CD Formulation. (n.d.). Thin-Film Hydration Method for Liposome Preparation. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Asymmetric Lipid Vesicles: Techniques, Applications, and Future Perspectives as an Innovative Drug Delivery System. Retrieved from [Link]

• Creative Biostructure. (n.d.). Liposome Lamellarity Analysis. Retrieved from [Link]

• East Tennessee State University. (2018). Optimization of Liposomal Encapsulation Efficiency. Retrieved from [Link]

• Creative Biostructure. (n.d.). Asymmetric Liposomes Production. Retrieved from [Link]

• I, Nanobot. (n.d.). Liposomes: Protocol. Retrieved from [Link]

• ResearchGate. (n.d.). Size and lamellarity classification of liposomes. Retrieved from [Link]

• ResearchGate. (n.d.). Encapsulation efficiency (EE) and physical characterization of liposomes. Retrieved from [Link]

• Hope, M. J., et al. (n.d.). REDUCTION OF LIPOSOME SIZE AND PREPARATION OF UNILAMELLAR VESICLES BY EXTRUSION TECHNIQUES. Retrieved from [Link]

• CD Formulation. (n.d.). Liposome Lamellarity Analysis. Retrieved from [Link]

• CD Formulation. (n.d.). Encapsulation Efficiency (EE%) Testing. Retrieved from [Link]

• ResearchGate. (n.d.). Extrusion Technique to Generate Liposomes of Defined Size. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. 1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine Manufacturers [mubychem.com]
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• 4. Characterizing Liposome Formation, Structure, and Stability | Malvern Panalytical [malvernpanalytical.com]
• 5. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
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• 8. benchchem.com [benchchem.com]
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Quantification of 1-Stearoyl-2-myristoylglycerol in biological samples

Application Note & Protocol

Title: Quantitative Analysis of 1-Stearoyl-2-myristoylglycerol (SMG) in Biological Samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Abstract

This technical guide provides a comprehensive framework for the sensitive and specific quantification of 1-Stearoyl-2-myristoylglycerol (SMG), a biologically significant diacylglycerol (DAG) isomer, in complex biological matrices such as plasma and tissue homogenates. Diacylglycerols are critical lipid second messengers, and the precise roles of individual molecular species are of great interest in cellular signaling research.[1][2] The inherent challenges in DAG analysis, including low abundance, rapid turnover, and the presence of structurally similar isomers, necessitate a robust and validated analytical methodology.[3][4] This document outlines a detailed protocol based on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the gold standard for lipid analysis, covering all stages from sample handling and lipid extraction to instrumental analysis and data processing.[5][6] The causality behind each step is explained to ensure scientific integrity and empower researchers to adapt and troubleshoot the methodology effectively.

Introduction: The Significance of Isomer-Specific DAG Quantification

Diacylglycerols (DAGs) are not merely metabolic intermediates in lipid biosynthesis but are pivotal second messengers in a multitude of cellular signaling pathways.[1][2] Generated in response to extracellular stimuli, DAGs activate a range of downstream effector proteins, most notably Protein Kinase C (PKC) isozymes, which regulate fundamental cellular processes like proliferation, differentiation, and apoptosis.[7][8][9]

The biological activity of DAGs is exquisitely dependent on their stereochemistry. The sn-1,2-DAG isoform is the primary activator of PKC, whereas sn-1,3-DAGs are generally considered inactive in this context.[1][3] Furthermore, the specific fatty acid composition at the sn-1 and sn-2 positions dictates the affinity for and activation of different downstream effectors. 1-Stearoyl-2-myristoylglycerol (SMG) is one such specific DAG species, and its accurate quantification is essential for understanding its unique contribution to the signaling lipidome in both physiological and pathological states.

Quantifying specific DAG isomers like SMG from biological samples is analytically challenging due to:

• Low Endogenous Concentrations: DAGs are typically present at low levels and are transient.

• Isomeric Complexity: Numerous DAG isomers with the same mass but different fatty acyl chains or positions on the glycerol backbone can co-exist, requiring chromatographic separation.[10]

• Matrix Effects: Biological samples contain a high abundance of other lipids, particularly phospholipids, which can interfere with ionization and compromise accuracy.[11]

This guide presents a validated workflow employing LC-MS/MS to overcome these challenges and achieve reliable quantification of SMG.

Pre-Analytical Stage: Ensuring Sample Integrity

The validity of quantitative lipidomics data begins with meticulous sample handling. The primary goal is to prevent enzymatic and non-enzymatic degradation or isomerization of DAGs post-collection.

Rationale: Lipases present in biological samples can rapidly hydrolyze triacylglycerols and phospholipids, artificially generating DAGs. Furthermore, acyl migration can occur, converting the biologically active sn-1,2-DAG to the more stable but inactive sn-1,3-DAG. These processes are minimized by immediate processing and storage at ultra-low temperatures.

Protocol for Plasma/Serum Collection:

• Collect whole blood in tubes containing an anticoagulant (e.g., EDTA or citrate).

• Immediately place the collected blood on ice.

• Within 30 minutes of collection, centrifuge at 2,000 x g for 15 minutes at 4°C to separate plasma.

• Carefully collect the supernatant (plasma) without disturbing the buffy coat.

• Aliquot the plasma into pre-chilled, labeled cryovials.

• Immediately snap-freeze the aliquots in liquid nitrogen and store them at -80°C until analysis. Avoid freeze-thaw cycles.

Protocol for Tissue Collection:

• Excise the tissue of interest as rapidly as possible.

• Immediately rinse with ice-cold phosphate-buffered saline (PBS) to remove any contaminating blood.

• Blot the tissue dry, weigh it, and immediately snap-freeze in liquid nitrogen.

• Store the frozen tissue at -80°C until extraction.

Experimental Workflow: From Extraction to Analysis

The overall experimental process is a multi-step procedure designed to isolate SMG from the complex biological matrix and accurately measure its concentration.

Caption: High-level workflow for SMG quantification.

Lipid Extraction: The Bligh & Dyer Method

The Bligh & Dyer method is a robust liquid-liquid extraction technique that efficiently partitions lipids from a monophasic solution into a biphasic system.[12][13] This allows for the separation of lipids from polar metabolites and proteins.

Causality: The method starts with a single-phase mixture of chloroform, methanol, and water, which is capable of disrupting cell membranes and solubilizing both polar and non-polar lipids.[12] Subsequent addition of chloroform and water breaks this monophasic system into two phases. The lower, denser chloroform phase contains the lipids (including SMG), while the upper aqueous methanol phase contains the polar molecules.[14]

Protocol:

• For Plasma (e.g., 50 µL):

  • Thaw frozen plasma samples on ice.

  • In a glass tube, add 50 µL of plasma.

  • Add 10 µL of the internal standard (IS) working solution (e.g., d5-1,2-Dipalmitoyl-glycerol at 10 µg/mL). The use of a stable isotope-labeled standard that is not naturally present is crucial for correcting for extraction inefficiency and matrix effects.

  • Add 188 µL of a pre-chilled chloroform/methanol (1:2, v/v) mixture.

  • Vortex vigorously for 1 minute to create a single-phase solution and allow it to stand for 15 minutes.

  • Add 63 µL of chloroform and vortex for 1 minute.

  • Add 63 µL of ultrapure water and vortex for 1 minute.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to induce phase separation.

  • Carefully collect the lower organic phase (~125 µL) using a glass syringe, avoiding the protein disk at the interface.

  • Transfer the collected phase to a new glass vial.

• For Tissue (e.g., 20 mg):

  • Keep the tissue frozen on dry ice.

  • Add the frozen tissue to a bead-beating tube containing ceramic beads and 188 µL of the chloroform/methanol (1:2, v/v) mixture with the internal standard.

  • Homogenize the tissue using a bead beater until it is fully disrupted.

  • Proceed from step 5 of the plasma protocol.

• Sample Dry-down and Reconstitution:

  • Evaporate the collected organic solvent to complete dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of the initial LC mobile phase (e.g., Acetonitrile/Isopropanol 90:10, v/v).

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis: The Core of Quantification

Liquid chromatography separates SMG from other lipid isomers and classes, while tandem mass spectrometry provides highly selective and sensitive detection.[5][15]

Caption: Schematic of the LC-MS/MS analysis process.

Liquid Chromatography (LC) Parameters: The goal of the LC separation is to resolve SMG from its isomers (e.g., 1-myristoyl-2-stearoylglycerol) and from other isobaric lipid species.

Parameter	Recommended Setting	Rationale
Column	C18 Reversed-Phase (e.g., 100 mm x 2.1 mm, 1.7 µm particle size)	Provides excellent separation of lipids based on hydrophobicity (acyl chain length and saturation).
Mobile Phase A	Water:Acetonitrile (40:60) with 10 mM Ammonium Formate & 0.1% Formic Acid	Ammonium formate aids in the formation of [M+NH4]+ adducts for robust ionization.
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Formate & 0.1% Formic Acid	Strong organic solvent for eluting hydrophobic lipids.
Flow Rate	0.4 mL/min	Typical flow rate for analytical LC-MS applications.
Gradient	0-2 min: 30% B; 2-12 min: 30-100% B; 12-15 min: 100% B; 15.1-18 min: 30% B (re-equilibration)	A gradual increase in organic content ensures sharp peaks and separation of different lipid classes.
Column Temp.	55°C	Higher temperatures reduce viscosity and can improve peak shape for lipids.
Injection Vol.	5 µL	Dependent on instrument sensitivity and sample concentration.

Tandem Mass Spectrometry (MS/MS) Parameters: The MS is operated in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and specificity. This involves selecting a specific precursor ion for SMG, fragmenting it, and then detecting a specific product ion.

• Analyte: 1-Stearoyl(18:0)-2-myristoyl(14:0)-glycerol (Formula: C35H68O5, Mol. Wt.: 584.92)

• Ionization Mode: Positive Electrospray Ionization (ESI+)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
1-Stearoyl-2-myristoylglycerol (SMG)	602.6 [M+NH4]+	331.3 [M+H-R2COOH]+	50	22
d5-1,2-Dipalmitoyl-glycerol (IS)	588.6 [d5-M+NH4]+	318.3 [d5-M+H-R2COOH]+	50	20

Rationale for Ion Selection:

• Precursor Ion: In the presence of ammonium formate, DAGs readily form ammonium adducts ([M+NH4]+), which are stable and abundant.

• Product Ion: Upon collision-induced dissociation (CID), the neutral loss of one of the fatty acid chains is a characteristic fragmentation pathway. For sn-1,2-DAGs, the loss of the fatty acid from the sn-2 position is often a prominent fragment. For SMG, this corresponds to the neutral loss of myristic acid (C14:0), resulting in the fragment ion [M+H-R2COOH]+.

Data Analysis, Validation, and Quality Control

Accurate quantification relies on a robust calibration strategy and adherence to method validation guidelines.

4.1. Calibration and Quantification:

• Prepare a series of calibration standards by spiking a certified standard of 1-Stearoyl-2-myristoylglycerol into a surrogate matrix (e.g., stripped plasma or reconstitution solvent). The concentration range should encompass the expected biological concentrations.

• Process the calibration standards alongside the unknown samples, including the addition of the internal standard.

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentration of the standards.

• Apply a linear regression model (typically with 1/x or 1/x² weighting) to the calibration curve.

• Calculate the concentration of SMG in the biological samples by interpolating their analyte/IS peak area ratios onto the calibration curve.

4.2. Method Validation: A trustworthy protocol must be a self-validating system. The method should be validated for several key parameters to ensure data quality and reliability.[16]

Validation Parameter	Acceptance Criteria	Purpose
Linearity (R²)	> 0.99	Confirms a proportional response across the calibration range.
Accuracy (% Recovery)	85-115% (at three concentration levels)	Measures the closeness of the measured value to the true value.
Precision (%RSD)	< 15% (Intra-day and Inter-day)	Assesses the reproducibility of the measurement.
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3	The lowest concentration that can be reliably detected.
Limit of Quantification (LOQ)	Signal-to-Noise ratio ≥ 10, with acceptable accuracy and precision	The lowest concentration that can be accurately quantified.
Matrix Effect	Assessed by post-extraction spike; should be consistent	Evaluates the ion suppression or enhancement caused by co-eluting matrix components.
Carryover	< 20% of the LOQ in a blank injection after a high standard	Ensures that no analyte from a previous injection contaminates the next one.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the quantification of 1-Stearoyl-2-myristoylglycerol in biological samples. By combining a classic lipid extraction technique with the specificity and sensitivity of modern LC-MS/MS, this method enables researchers to accurately probe the role of this specific diacylglycerol isomer in complex signaling networks. Adherence to the principles of pre-analytical sample integrity and rigorous method validation is paramount for generating high-quality, reproducible data in the field of lipidomics.

References

• Recent Analytical Methodologies in Lipid Analysis.PMC.
• Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatiz
• The Role of 1,2-Didecanoylglycerol in Cellular Signaling P
• Quantitative determination of free glycerol and myo-inositol from plasma and tissue by high-performance liquid chrom
• Quantification of Diacylglycerol Molecular Species in Biological Samples by Electrospray Ionization Mass Spectrometry after One-step Derivatiz
• Quantification of Lipids: Model, Reality, and Compromise.MDPI.
• Accurate LC-MS/MS Analysis of Diacylglycerols in Human Plasma with Eliminating Matrix Effect by Phospholipids Using Fluorous Biphasic Extraction.
• Guide to achieving reliable quantit
• DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling.Progress in Lipid Research.
• Diacylglycerol.Basic Neurochemistry - NCBI Bookshelf.
• Overarching roles of diacylglycerol signaling in cancer development and antitumor immunity.PubMed.
• Characterization of diacylglycerol isomers in edible oils using gas chromatography-ion trap electron ioniz
• The biology and biochemistry of diacylglycerol signalling.PMC - NIH.
• Accurate LC-MS/MS Analysis of Diacylglycerols in Human Plasma with Eliminating Matrix Effect by Phospholipids Using Fluorous Biphasic Extraction.
• “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms.
• Method Valid
• Extraction and separation of fats and lipids.Analytical Techniques in Aquaculture Research.
• Comparison of the bligh and dyer and folch methods for total lipid determination in a broad range of marine tissue.
• Liquid samples (bligh and dyer).Cyberlipid.
• An Efficient Single Phase Method for the Extraction of Plasma Lipids.PMC - NIH.

Sources

• 1. DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overarching roles of diacylglycerol signaling in cancer development and antitumor immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. Recent Analytical Methodologies in Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. The biology and biochemistry of diacylglycerol signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Characterization of diacylglycerol isomers in edible oils using gas chromatography-ion trap electron ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aquaculture.ugent.be [aquaculture.ugent.be]
• 14. vliz.be [vliz.be]
• 15. researchgate.net [researchgate.net]
• 16. lipidomicstandards.org [lipidomicstandards.org]

NMR spectroscopy for 1-Stearoyl-2-myristoylglycerol structure elucidation

Application Note: Structural Elucidation and Regiochemical Fidelity of 1-Stearoyl-2-myristoyl-sn-glycerol (SMG)

Executive Summary & Scientific Context

1-Stearoyl-2-myristoyl-sn-glycerol (SMG) is a mixed-chain 1,2-diacylglycerol (DAG). In the context of drug delivery, particularly for Lipid Nanoparticles (LNPs), 1,2-DAGs serve as critical precursors for PEG-lipids or as helper lipids that modulate membrane curvature and fusion.

The Critical Challenge: The primary structural challenge with SMG is not merely identifying the fatty acid chains, but confirming the regiochemistry . 1,2-DAGs are thermodynamically unstable relative to their 1,3-isomers. Under acidic or basic conditions, or even during prolonged storage in solution, the acyl group at the sn-2 position spontaneously migrates to the sn-3 position (acyl migration), forming 1,3-SMG.

This Application Note provides a rigorous NMR protocol to:

• Unambiguously distinguish 1,2-SMG from the 1,3-SMG impurity.

• Quantify the molar ratio of Stearic (C18) to Myristic (C14) chains.

• Establish a self-validating workflow for LNP raw material qualification.

Sample Preparation Protocol (Critical Step)

Objective: Prepare the sample without inducing acyl migration. Mechanism of Failure: Trace acids in chloroform (

) catalyze the shift.

Protocol:

• Solvent Selection: Use Deuterated Chloroform (

  ) mixed with Deuterated Methanol ( ) in a 2:1 ratio if solubility permits, or pure treated with basic alumina.

  • Why:

    is the standard for lipid resolution, but commercial sources often contain trace HCl.

• Neutralization: Pass

  through a small plug of anhydrous basic alumina or silver foil immediately before use to remove acidic impurities.

• Concentration: Dissolve 10–20 mg of SMG in 600 µL of solvent.

  • Note: High concentrations can lead to aggregation, broadening signals.

• Temperature: Acquire spectra at 298 K (25°C) . Avoid heating, as higher temperatures accelerate acyl migration (

  increases significantly >40°C).

1H NMR Analysis: The Regiochemical Fingerprint

The proton spectrum provides the quickest assessment of structural integrity. The glycerol backbone protons are the diagnostic markers.

Data Acquisition Parameters:

• Pulse Sequence: zg30 (30° pulse)

• Relaxation Delay (D1): 5.0 seconds (Essential for accurate integration of lipid tails).

• Scans: 16–64.

Key Assignments (Chemical Shifts in

):

Moiety	Position	Chemical Shift ( , ppm)	Multiplicity	Diagnostic Value
Glycerol Backbone	sn-2 CH (1,2-DAG)	5.08	Quintet (tt)	Primary Indicator of 1,2-structure.
sn-1/3 (1,2-DAG)	4.20 – 4.35	dd / multiplet	Backbone confirmation.
sn-3 -OH (1,2-DAG)	3.73	Doublet (approx)	Free hydroxyl methylene.
Impurity (1,3-DAG)	sn-2 CH (1,3-DAG)	4.05 – 4.15	Multiplet	Indicator of Acyl Migration. Overlaps with sn-1/3.
Fatty Acids	Terminal	0.88	Triplet	Chain termination.
Bulk	1.26	Broad Singlet	Chain length estimation.
(to C=O)	2.31	Triplet	Acyl attachment.
	1.61	Multiplet

Interpretation Logic:

• If the multiplet at 5.08 ppm is present, the sn-2 position is acylated (1,2-DAG).

• If the signal shifts upfield to ~4.1 ppm , the sn-2 position is free (1,3-DAG).

• Purity Calculation: Integration of (5.08 ppm) / [Integration of (5.08 ppm) + Integration of (4.1 ppm region corresponding to 1,3-isomer)].

13C NMR Analysis: Carbonyl Resolution

Carbon-13 NMR is essential for resolving the carbonyls, which can sometimes distinguish the sn-1 vs. sn-2 ester environments.

Data Acquisition:

• Scans: >512 (Carbon sensitivity is low).

• Decoupling: Inverse gated decoupling (if quantitative data is needed, though rarely used for 13C).

Key Assignments:

• Carbonyls (

  ):

  • sn-1 Carbonyl: ~173.5 ppm

  • sn-2 Carbonyl: ~173.2 ppm

  • Note: The sn-2 carbonyl is typically shielded by ~0.3 ppm relative to sn-1.

• Glycerol Backbone:

  • C2 (1,2-DAG): ~72.1 ppm

  • C2 (1,3-DAG): ~68.4 ppm (Significant shift due to loss of ester).

2D NMR: The Connectivity Solver (HMBC)

To prove that Stearic acid is at sn-1 and Myristic is at sn-2, we rely on Heteronuclear Multiple Bond Correlation (HMBC).

• Logic: HMBC shows correlations between protons and carbons separated by 2-3 bonds.

• The "Smoking Gun" Cross-Peak:

  • Look for a correlation between the sn-2 proton (5.08 ppm) and the Carbonyl Carbon of the Myristoyl chain.

  • Look for a correlation between the sn-1 protons (4.30 ppm) and the Carbonyl Carbon of the Stearoyl chain.

Note on Chain Discrimination: Since Stearic (C18) and Myristic (C14) are both saturated, their carbonyl shifts are nearly identical. Absolute assignment of which chain is at sn-1 vs sn-2 via NMR alone is difficult without distinct chemical shift differences (e.g., if one chain was unsaturated). However, HMBC confirms the linkage exists. For absolute chain identification, hydrolysis followed by GC-MS is the standard orthogonal method.

Visualization of Analytical Workflow

Caption: Figure 1. Decision-tree workflow for the structural validation of SMG, prioritizing the detection of acyl migration.

Visualization of HMBC Connectivity

Caption: Figure 2. HMBC correlations essential for assigning specific fatty acids to the glycerol backbone positions.

References

• Diehl, B. W. K. (2001). Multinuclear High-Resolution NMR Spectroscopy. In Lipid Analysis in Oils and Fats (pp. 87-135). CRC Press.

• Vlahov, G. (1999). Application of NMR to the study of olive oils. Progress in Nuclear Magnetic Resonance Spectroscopy, 35(4), 341-357. Link (Seminal work on DAG regiochemistry shifts).

• Nieva-Echevarría, B., et al. (2014). 1H NMR spectral features of the acyl groups in triacylglycerols. Food Research International, 66, 379-387.

• Kodali, D. R., et al. (1990). Acyl migration in 1,2-dipalmitoyl-sn-glycerol.[1][2][3] Journal of Lipid Research, 31, 1853-1859. Link (Mechanism of acyl migration).

• Avanti Polar Lipids. (n.d.). Lipid Analysis by NMR.[1][4][5]Link (Industry standard protocols).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Acyl migration in 1,2-dipalmitoyl-sn-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchmgt.monash.edu [researchmgt.monash.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Cellular Uptake of 1-Stearoyl-2-myristoylglycerol (SMG)

Role: Senior Application Scientist, Lipid Signaling Division Status: Active Ticket ID: DAG-180140-UPTAKE

Introduction: The Hydrophobicity Challenge

You are likely working with 1-Stearoyl-2-myristoyl-sn-glycerol (SMG) to study specific Protein Kinase C (PKC) isoform activation or lipid signaling kinetics.

The Core Problem: This molecule is a long-chain Diacylglycerol (DAG).[1] Unlike short-chain analogs (e.g., C8:0), SMG is extremely hydrophobic. If you simply inject a DMSO stock into cell culture media, the lipid will "crash out" of solution, forming microscopic aggregates or adhering to the plastic walls of your culture dish. This results in:

• Low Bioavailability: The cells never "see" the lipid.

• Artifacts: Aggregates can physically damage cells or trigger non-specific stress responses.

• Inconsistency: Replicates vary wildly based on mixing speed.

This guide provides the Self-Validating Protocols required to solubilize, deliver, and verify the uptake of SMG.

Module 1: Preparation & Solubilization

Before touching a cell, you must master the chemistry of the stock solution.

Solubility Data & Storage[2]

Solvent	Solubility Limit	Purpose	Storage Stability
Chloroform	~10–20 mg/mL	Long-term Storage (prevents isomerization)	High (-20°C or -80°C)
DMSO	~0.5–2 mg/mL	Cell Delivery (Acute)	Low (Use immediately)
Ethanol (Abs)	~10 mg/mL	Cell Delivery (Alternative)	Moderate
Water/Media	Insoluble	N/A	N/A

Protocol: Creating the Master Stock

Critical: DAGs undergo acyl-migration (1,2-DAG

1,3-DAG) if left in protic solvents or at room temperature. 1,3-DAGs are biologically inactive for PKC signaling.

• Evaporation: If your lipid arrived in chloroform, aliquot the required amount into a glass vial. Evaporate the chloroform under a gentle stream of Nitrogen (

  ) gas.

  • Why? Chloroform is toxic to cells.

    prevents oxidation of the lipid.

• Reconstitution: Dissolve the dried film in anhydrous DMSO to a concentration of 10 mM .

  • Tip: Vortex vigorously for 30 seconds. If the solution is cloudy, sonicate in a water bath at 37°C for 5 minutes until crystal clear.

Module 2: The Delivery System (BSA Complexation)

Do not simply pipette DMSO stock into media. The dispersion will be uneven. You must use a carrier protein. Fatty Acid-Free Bovine Serum Albumin (FAF-BSA) acts as a shuttle, binding the hydrophobic tails of the DAG and releasing them at the cell membrane [1].

Visualizing the Delivery Pathways

Figure 1: Comparison of Direct Injection (Red/Failure) vs. BSA Complexation (Green/Success). Direct injection leads to precipitation, while BSA acts as a chaperone for membrane insertion.

Protocol: The BSA-Complexation Method (Gold Standard)

Reagents:

• 10 mM DAG Stock (in DMSO).

• 10% (w/v) Fatty Acid-Free BSA in PBS (Filter sterilized). Note: Standard BSA contains lipids that compete for binding sites.

Steps:

• Prepare the Carrier: Dilute the 10% BSA stock to 2% BSA using serum-free media. Warm to 37°C.[2][3][4]

• The Injection: While vortexing the BSA solution gently, slowly inject the DAG/DMSO stock to reach a 5x final concentration .

  • Example: If you want 50 µM on cells, make a 250 µM DAG-BSA mix here.

• Incubation: Incubate the mixture at 37°C for 15–30 minutes. This allows the DAG to bind the hydrophobic pockets of the albumin [2].

• Final Dilution: Add this 5x DAG-BSA complex to your cell culture wells (which should contain serum-free media) to reach the 1x concentration.

Module 3: Troubleshooting & FAQs

Q1: I see no PKC translocation despite using the BSA method. Why?

Diagnosis: Serum Interference. If your cells are in media containing 10% Fetal Bovine Serum (FBS), the albumin and lipoproteins in the FBS will sequester your DAG, preventing it from entering the cell membrane. Fix: Perform a "Serum Starvation" step (replace media with Serum-Free media or 0.1% BSA media) for 2–4 hours prior to the experiment [3].

Q2: My stock solution turned cloudy in the fridge.

Diagnosis: Phase Separation. DMSO freezes at ~19°C. If you stored it in the fridge, the lipid likely precipitated as the DMSO solidified. Fix: Warm to 37°C and sonicate until absolutely clear. Never use a cloudy stock; it indicates the concentration is unknown because the lipid is not in solution.

Q3: Can I use "Regular" BSA?

Diagnosis: Competitive Inhibition. Standard Fraction V BSA is often loaded with fatty acids (palmitate, stearate). These occupy the binding sites required for your DAG. Fix: You must use "Essentially Fatty Acid Free" BSA (typically <0.005% fatty acids).

Module 4: Validation (Did it work?)

You need a self-validating system to prove uptake occurred. The most robust method is a Functional Readout (PKC Translocation).

Workflow: PKC Translocation Assay

Figure 2: Functional validation workflow. Successful uptake is confirmed by the rapid migration of GFP-PKC from the cytosol to the plasma membrane.

Expected Result: Upon addition of the SMG-BSA complex, you should observe GFP-PKC clearing from the cytosol and enriching at the plasma membrane within 60 to 120 seconds . If this does not happen, the DAG did not enter the membrane [4].

References

• Newton, A. C. (2018). Protein kinase C: perfectly balanced signaling. Journal of Biological Chemistry. (Mechanisms of DAG-dependent PKC activation). Retrieved from [Link]

• Gallegos, L. L., et al. (2006). Mechanism of cellular uptake of long-chain fatty acids. (Discusses flip-flop and protein-mediated uptake relevant to long-chain lipids). Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. wklab.org [wklab.org]
• 3. General Lipid/BSA Solubilization Protocol For Cell Delivery [merckmillipore.com]
• 4. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Cell Toxicity with 1-Stearoyl-2-myristoylglycerol (SMG) Treatment

Welcome to the technical support guide for 1-Stearoyl-2-myristoylglycerol (SMG). As a synthetic diacylglycerol (DAG), SMG is an invaluable tool for dissecting lipid-mediated signaling pathways. However, its potent biological activity can lead to unintended cytotoxicity, confounding experimental results. This guide is structured to provide researchers, scientists, and drug development professionals with a framework for understanding, troubleshooting, and mitigating these issues. We will move from foundational concepts to specific, actionable protocols, ensuring your experiments are both robust and reproducible.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals of SMG

This section addresses the core principles of SMG's function and the common reasons for its associated cytotoxicity.

Q1: What is 1-Stearoyl-2-myristoylglycerol (SMG) and what is its primary mechanism of action?

A1: 1-Stearoyl-2-myristoylglycerol is a high-purity, synthetic diacylglycerol (DAG). In cells, DAGs function as critical second messengers.[1] Their primary role is to bind to and activate Protein Kinase C (PKC) isoforms.[2][3] Upon activation by an extracellular signal, phospholipase C (PLC) hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) at the plasma membrane, generating DAG and inositol trisphosphate (IP3). SMG, when added exogenously, mimics this endogenous DAG, directly activating conventional and novel PKC isoforms.[4] This activation triggers a cascade of phosphorylation events that regulate a vast array of cellular processes, including proliferation, differentiation, apoptosis, and inflammation.

Q2: Why does a signaling molecule like SMG cause cell toxicity or apoptosis?

A2: While transient DAG signaling is a normal part of cellular regulation, the introduction of a stable, potent analog like SMG can lead to supraphysiological and sustained activation of its downstream effectors. This can induce toxicity through several mechanisms:

• Prolonged PKC Activation: Continuous activation of certain PKC isoforms, such as PKCδ, can be pro-apoptotic.[5] This can trigger downstream caspase activation and initiate the programmed cell death pathway.

• ER Stress: The cellular lipid metabolism is tightly regulated. Introducing a high concentration of exogenous lipids can disrupt this balance, leading to endoplasmic reticulum (ER) stress. Prolonged ER stress is a well-established trigger for apoptosis.[6]

• Metabolic Disruption: Cells must metabolize the SMG you provide. This can lead to the accumulation of other bioactive lipid species, such as phosphatidic acid (via DGKs) or ceramides, which can have their own cytotoxic effects.[4][7]

• PKC-Independent Effects: DAGs can also activate other proteins, such as transient receptor potential (TRP) channels, which regulate intracellular calcium levels.[8] Dysregulation of calcium homeostasis is a potent inducer of cell death.

Q3: What are the most critical quality control factors to consider before using SMG in my experiments?

A3: The success of your experiment hinges on the quality and handling of the reagent. Three factors are paramount:

• Purity: Ensure you are using a high-purity (>98%) compound. Lipid contaminants can have their own biological activities.

• Solubility: SMG is a lipid and is insoluble in aqueous media. Improper solubilization is a leading cause of inconsistent results and "apparent" toxicity due to the formation of cytotoxic aggregates. A detailed protocol for preparation is provided in Section 3.

• Stability: Diacylglycerols can be unstable. Stock solutions should be stored properly, and fresh working solutions should be prepared for each experiment to avoid degradation or isomerization, which can alter biological activity.[9]

Section 2: Troubleshooting Guide - Diagnosing and Solving Common Issues

This section provides a systematic approach to resolving the most common problems encountered during SMG treatment.

Issue 1: I'm observing widespread, acute cell death, even at low concentrations.

• Primary Suspect: Reagent Precipitation. The most common cause of acute, non-specific toxicity is the formation of SMG precipitates in your cell culture media. These lipid aggregates can be directly toxic to cells.

  • Causality: SMG is highly hydrophobic. When a concentrated organic stock is diluted directly into aqueous culture media, it can crash out of solution, forming needle-like crystals or amorphous aggregates.

  • Solution: Follow the validated solubilization protocol (Protocol 3.1) meticulously. This typically involves initial dissolution in a pure organic solvent (like ethanol or DMSO) followed by a careful, stepwise dilution, often involving sonication or vortexing to create a fine, stable micellar suspension. Visually inspect your final working solution under a microscope; it should be clear, with no visible particulates.

• Secondary Suspect: Solvent Toxicity. The vehicle used to dissolve SMG can be toxic.

  • Causality: Solvents like DMSO or ethanol can be toxic to cells, especially sensitive cell lines, at final concentrations as low as 0.1-0.5%.

  • Solution: Always run a "vehicle control" experiment. This involves treating cells with the highest volume of solvent used in your SMG treatment arm, diluted in culture media. If you see toxicity in the vehicle control, you must reduce the final solvent concentration. This may require making a more concentrated primary stock of SMG.

Issue 2: My results are inconsistent. An effective concentration in one experiment shows no effect in the next.

• Primary Suspect: Reagent Instability. The chemical integrity of your SMG may be compromised.

  • Causality: Diacylglycerols can isomerize during storage, and the acyl chains can be subject to oxidation. Repeated freeze-thaw cycles of stock solutions can also lead to the formation of aggregates that are difficult to re-solubilize.

  • Solution: Strict Reagent Handling.

    • Purchase small aliquots or, upon receipt, create single-use aliquots of your organic stock solution in amber glass vials to protect from light.

    • Store at -20°C or -80°C as recommended by the manufacturer.

    • Crucially, prepare fresh aqueous working solutions from your stock for every single experiment. Do not store diluted, aqueous preparations of SMG.[9]

• Secondary Suspect: Variable Cell State. The physiological state of your cells can dramatically impact their response.

  • Causality: Cell density, passage number, and cell cycle stage can all alter the expression levels of PKC isoforms and other signaling proteins, changing the cell's sensitivity to SMG.

  • Solution: Standardize Cell Culture. Maintain a strict cell culture regimen. Seed cells at the same density for every experiment, use cells within a defined low-passage number range, and ensure they are in a consistent growth phase (e.g., 70-80% confluency) at the time of treatment.

Issue 3: I'm seeing a biological effect, but I'm not sure if it's mediated by PKC.

• Primary Suspect: PKC-Independent Signaling. SMG is not exclusively a PKC activator.

  • Causality: As mentioned, DAGs can bind to other C1 domain-containing proteins like RasGRP (a Ras activator) or Munc13 (involved in vesicle priming).[4][5][8]

  • Solution: Pharmacological Inhibition. The gold standard for validating PKC dependence is to use specific PKC inhibitors. Pre-incubate your cells with a well-characterized PKC inhibitor (e.g., Gö 6983 for broad-spectrum conventional/novel PKC inhibition) for 1-2 hours before adding SMG. If the SMG-induced effect (including cytotoxicity) is blocked or significantly reduced, it provides strong evidence for a PKC-mediated mechanism. Remember to include an "inhibitor only" control to assess its baseline effects.

Section 3: Validated Experimental Protocols

Follow these protocols to minimize variability and ensure the integrity of your experiments.

Protocol 3.1: Preparation of SMG Stock and Working Solutions

This protocol is designed to create a stable, usable form of SMG for cell culture applications.

• Prepare Primary Stock (e.g., 10 mg/mL):

  • Weigh out the desired amount of SMG powder in a sterile glass vial.

  • Add an appropriate volume of 100% ethanol (or high-purity DMSO). For example, add 1 mL of ethanol to 10 mg of SMG.

  • Vortex vigorously for 1-2 minutes until the solution is completely clear. This is your primary stock.

• Aliquot and Store:

  • Dispense the primary stock into single-use, amber glass vials.

  • Store immediately at -20°C. Avoid plastic tubes for long-term storage of lipids.

• Prepare Final Working Solution (Critical Step):

  • On the day of the experiment, retrieve one aliquot of the primary stock and allow it to warm to room temperature.

  • Perform a serial dilution in your serum-free culture medium or buffered salt solution (e.g., DPBS).

  • Crucial Technique: When diluting, add the media/buffer to the lipid stock, not the other way around. Vortex or sonicate briefly (in a water bath sonicator for 30-60 seconds) after each dilution step to maintain a homogenous micellar suspension.

  • Visually confirm the final solution is clear before adding it to your cells.

Protocol 3.2: Determining Optimal SMG Concentration via Dose-Response Curve

Never assume a literature concentration will work for your specific cell line and endpoint.

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase (e.g., 70-80% confluent) at the end of the experiment.

• Prepare SMG Dilutions: Prepare a series of SMG working solutions as described in Protocol 3.1. A good starting range is often 0.1 µM to 100 µM.

• Controls: Prepare the following controls:

  • Untreated Control: Cells with media only.

  • Vehicle Control: Cells treated with the highest concentration of solvent (e.g., ethanol) present in your SMG dilutions.

  • Positive Control (for toxicity): Cells treated with a known cytotoxic agent (e.g., 10% DMSO or Staurosporine).

• Treatment: Remove the old media and add the SMG dilutions and controls to the appropriate wells.

• Incubation: Incubate for your desired experimental duration (e.g., 24, 48, or 72 hours).

• Viability Assessment: Measure cell viability using a standard method such as an MTT, MTS, or LDH release assay, following the manufacturer's instructions.

• Analysis: Plot cell viability (%) against SMG concentration (log scale) to determine the EC50 (effective concentration) and TC50 (toxic concentration). Choose a working concentration that gives you the desired biological effect with minimal toxicity.

Table 1: Suggested Starting Concentration Ranges for SMG

Experimental Goal	Suggested Concentration Range	Typical Incubation Time	Rationale
Acute Signaling Activation	1 µM - 25 µM	5 min - 4 hours	High enough to rapidly activate PKC for phosphorylation studies. Short duration minimizes metabolic conversion and long-term toxicity.
Phenotypic Assays (e.g., Differentiation)	0.1 µM - 10 µM	24 hours - 72 hours	Lower concentrations are used to avoid toxicity during prolonged exposure needed to observe complex cellular changes.
Inducing Apoptosis (in cancer lines)	10 µM - 100 µM	12 hours - 48 hours	Higher concentrations are often required to overwhelm cellular compensatory mechanisms and drive a pro-death signal.

Protocol 3.3: Investigating SMG-Induced Apoptosis via Caspase-3/7 Activation

This workflow confirms if the observed cell death is due to apoptosis.

• Treat Cells: Based on your dose-response data, treat cells in a multi-well plate with a toxic concentration of SMG, a non-toxic concentration, a vehicle control, and an untreated control.

• Incubate: Incubate for a time point where you observe significant cell death (e.g., 24 hours).

• Assay Execution: Use a commercially available luminescence- or fluorescence-based Caspase-Glo® 3/7 assay or similar kit. These assays use a specific caspase-3/7 substrate that produces a signal upon cleavage by active caspases.

• Data Acquisition: Follow the kit's protocol to add the reagent, incubate, and read the signal on a plate reader.

• Interpretation: A significant increase in signal in the SMG-treated wells compared to the vehicle control indicates that the cytotoxicity is mediated by the activation of executioner caspases, a hallmark of apoptosis.[10][11][12][13][14]

Section 4: Visualization of Pathways and Workflows

Diagram 4.1: The Canonical Diacylglycerol (DAG) Signaling Pathway

Caption: Canonical activation of Protein Kinase C (PKC) by endogenous diacylglycerol (DAG) or exogenous SMG.

Diagram 4.2: Troubleshooting Workflow for SMG-Induced Cytotoxicity

Caption: A step-by-step workflow for diagnosing the root cause of SMG-induced cell toxicity.

Section 5: References

• Befroy, D. E., et al. (2008). Role of diacylglycerol activation of PKCθ in lipid-induced muscle insulin resistance in humans. PNAS, 105(35), 13137-13142. Retrieved from [Link]

• da Silva, G. N., et al. (2020). Toxicity, cytotoxicity, mutagenicity and in vitro antioxidant models of 2-oleyl-1,3-dipalmitoyl-glycerol isolated from the hexane extract of Platonia insignis MART seeds. BMC Complementary Medicine and Therapies, 20(34). Retrieved from [Link]

• Reyes-Pardo, H., et al. (2021). Cytotoxicity, Post-Treatment Recovery, and Selectivity Analysis of Naturally Occurring Podophyllotoxins from Bursera fagaroides var. fagaroides on Breast Cancer Cell Lines. Molecules, 26(15), 4485. Retrieved from [Link]

• Barua, S., et al. (2021). Isolation and purification of glycoglycerolipids to induce apoptosis in breast cancer cells. Scientific Reports, 11(1351). Retrieved from [Link]

• Lee, J. Y., et al. (2024). Stearoyl-CoA desaturase 1 inhibition induces ER stress-mediated apoptosis in ovarian cancer cells. Journal of Ovarian Research, 17(64). Retrieved from [Link]

• Parrish, A. B., et al. (2013). Cellular Mechanisms Controlling Caspase Activation and Function. Cold Spring Harbor Perspectives in Biology, 5(6), a008674. Retrieved from [Link]

• Aniello, F., et al. (2025). Two-Step Cell Death Induction by the New 2-Arachidonoyl Glycerol Analog and Its Modulation by Lysophosphatidylinositol in Human Breast Cancer Cells. PubMed. Retrieved from [Link]

• Siegel, G. J., et al. (Eds.). (1999). Basic Neurochemistry: Molecular, Cellular and Medical Aspects. 6th edition. Lippincott-Raven. Retrieved from [Link]

• Robinson, R. (2024). Exploring the Role of Lipid Signalling Pathway in Cellular Communication: A Comprehensive Review. Journal of Cell Science and Therapy, 9(2). Retrieved from [Link]

• Tsuchiya, A., et al. (2013). Diacylglycerol Promotes GLUT4 Translocation to the Cell Surface in a PKCε-dependent and PKCλ/ι and -ζ-independent Manner. Biological and Pharmaceutical Bulletin, 36(10), 1632-1639. Retrieved from [Link]

• Sonwai, S., & Rousseau, D. (2011). The binary phase behavior of 1,3-dimyristoyl-2-stearoyl-sn-glycerol and 1,2-dimyristoyl-3-stearoyl-sn-glycerol. Food Research International, 44(2), 562-570. Retrieved from [Link]

• Olsson, M., & Zhivotovsky, B. (2011). Caspases and cancer. Cell Death & Differentiation, 18(9), 1441-1449. Retrieved from [Link]

• Cell Biolabs, Inc. (n.d.). DAG (Diacylglycerol) Assay Kit. Retrieved from [Link]

• Aniello, F., et al. (2024). Two-Step Cell Death Induction by the New 2-Arachidonoyl Glycerol Analog and its Modulation by Lysophosphatidylinositol in Human Breast Cancer Cells. bioRxiv. Retrieved from [Link]

• Chibalin, A. V., et al. (2012). Quantitative Analysis of Cellular Diacylglycerol Content. Journal of Visualized Experiments, (65), 4037. Retrieved from [Link]

• Aniello, F., et al. (2025). (PDF) Two-Step Cell Death Induction by the New 2-Arachidonoyl Glycerol Analog and Its Modulation by Lysophosphatidylinositol in Human Breast Cancer Cells. ResearchGate. Retrieved from [Link]

• Boatright, K. M., & Salvesen, G. S. (2003). Mechanisms of caspase activation. Current Opinion in Cell Biology, 15(6), 725-731. Retrieved from [Link]

• Goñi, F. M., & Alonso, A. (2000). Diacylglycerols as activators of protein kinase C (Review). Molecular Membrane Biology, 17(2), 61-68. Retrieved from [Link]

• Abrahamsson, C., et al. (2026). Progressive overfilling of readily releasable pool underlies short-term facilitation at recurrent excitatory synapses in layer 2/3 of the rat prefrontal cortex. bioRxiv. Retrieved from [Link]

• Staff, A. I. (2026). Diacyl-glicerol in cancer and neuronal cells: specific effects rely on downstream targets. Author's Manuscript. Retrieved from [Link]

• Riedl, S. J., & Salvesen, G. S. (2007). The apoptosome: signalling platform of cell death. Nature Reviews Molecular Cell Biology, 8(5), 405-413. Retrieved from [Link]

• Montana Molecular. (n.d.). Troubleshooting guide. Retrieved from [Link]

• Mérida, I., et al. (2008). The biology and biochemistry of diacylglycerol signalling. EMBO reports, 9(11), 1073-1077. Retrieved from [Link]

• Pop, C., & Salvesen, G. S. (2009). Human Caspases: Activation, Specificity, and Regulation. Journal of Biological Chemistry, 284(33), 21777-21781. Retrieved from [Link]

• Biotech Review. (2011, December 8). Di acyl glycerol (DAG) activates protein Kinase C. YouTube. Retrieved from [Link]

• Kagan, J. C., & Iwasaki, A. (2012). Lipids that directly regulate innate immune signal transduction. Current Opinion in Immunology, 24(1), 37-43. Retrieved from [Link]

• Slater, S. J., et al. (1994). Amplification of diacylglycerol activation of protein kinase C by cholesterol. Journal of Biological Chemistry, 269(7), 4866-4871. Retrieved from [Link]

• Bodin, A., et al. (2014). Effects of the DAG analogue 1,2-dioctanoyl-sn-glycerol (DiC8) on nicotine- and clothianidin-evoked currents through α-bungarotoxin-insensitive nicotinic acetylcholine receptors expressed on cockroach neurosecretory cells. Invertebrate Neuroscience, 14(2), 115-127. Retrieved from [Link]

• Wikipedia. (n.d.). T cell. Retrieved from [Link]

• Kim, M. J., et al. (2020). Beyond Lipid Signaling: Pleiotropic Effects of Diacylglycerol Kinases in Cellular Signaling. International Journal of Molecular Sciences, 21(18), 6861. Retrieved from [Link]

• Kim, M. J., et al. (2023). Diacylglycerol Kinases and Its Role in Lipid Metabolism and Related Diseases. International Journal of Molecular Sciences, 24(13), 10834. Retrieved from [Link]

• Karwi, Q. G., et al. (2021). The Contribution of Cardiac Fatty Acid Oxidation to Diabetic Cardiomyopathy Severity. Cells, 10(11), 3047. Retrieved from [Link]

• Yasutomo, K., et al. (2004). Diacylglycerol kinase alpha suppresses tumor necrosis factor-alpha-induced apoptosis of human melanoma cells through NF-kappaB activation. Journal of Biological Chemistry, 279(28), 29287-29292. Retrieved from [Link]

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Reference Data & Comparative Studies

1-Stearoyl-2-myristoylglycerol (18:0/14:0 DAG): A Comparative Guide to In Vitro vs. In Vivo Utility

Part 1: Executive Summary & Core Directive

1-Stearoyl-2-myristoyl-sn-glycerol (1-SMG) is a specific, saturated species of diacylglycerol (DAG). Unlike its polyunsaturated counterparts (e.g., SAG or OAG) which are potent, universal activators of Protein Kinase C (PKC), 1-SMG occupies a distinct niche in lipid research.

The Core Directive: Do not treat 1-SMG as a standard PKC agonist. Its utility lies in its saturation . It is primarily used as a biophysical probe to study membrane domain formation (lipid rafts) or as a negative/weak control to test the "saturation hypothesis" in lipid-induced insulin resistance (LIIR).

Critical Distinction:

• 1-Stearoyl-2-arachidonoyl-sn-glycerol (SAG): The physiological "gold standard" for PKC activation.

• 1-Stearoyl-2-myristoylglycerol (1-SMG): A saturated analog often used to prove that PKC activation requires specific fatty acid unsaturation and membrane curvature.

Part 2: Mechanistic Grounding & Causality

The Saturation Hypothesis

The biological activity of DAGs is dictated by their affinity for the C1 domain of PKC isoforms. This interaction is not merely headgroup-specific; it is strictly regulated by the fatty acid chain composition .

• The Activation Requirement: High-affinity binding to the C1 domain requires the DAG to generate negative curvature in the lipid bilayer and facilitate deep membrane penetration of the kinase. This is typically achieved by polyunsaturated fatty acids (PUFAs) at the sn-2 position (e.g., Arachidonic acid).

• The 1-SMG Limitation: 1-SMG contains Stearic acid (18:[1]0) at sn-1 and Myristic acid (14:0) at sn-2.[1] Both are saturated.[2]

  • Consequence: 1-SMG packs tightly into liquid-ordered (

    ) domains (rafts), reducing the lateral mobility and membrane disorder required for efficient PKC recruitment.

  • Result: In most classical assays, 1-SMG acts as a weak agonist or negative control , failing to induce the translocation of conventional PKC isoforms (cPKC) to the plasma membrane.

Pathway Visualization: Saturated vs. Unsaturated Signaling

The following diagram illustrates the divergence in signaling outcomes between SAG (Unsaturated) and 1-SMG (Saturated).

Caption: Divergent signaling fates. Unsaturated SAG induces membrane disorder facilitating PKC binding, while saturated 1-SMG promotes ordered domains, failing to activate PKC and entering metabolic clearance pathways.

Part 3: In Vitro vs. In Vivo Comparison

In Vitro Studies (Cell Culture & Cell-Free)[3]

Primary Utility: 1-SMG is used to define the structural requirements of PKC activation and to study lipid phase separation.

• Experimental Challenge: 1-SMG has a high melting point (approx. 45-50°C) compared to liquid DAGs like OAG. It is prone to crystallization in aqueous media.

• Protocol Requirement: It must be delivered via a carrier (BSA complex) or incorporated into mixed micelles/liposomes. Direct addition of ethanolic/DMSO stocks often leads to precipitation and "silent" experimental failure.

Performance Profile:

Feature	1-SMG (Saturated)	SAG (Unsaturated)	OAG (Synthetic Short-Chain)
PKC Affinity (Ki)	> 10 µM (Very Low)	~10 nM (High)	~50 nM (Moderate)
Membrane Effect	Stabilizes Ordered Domains	Induces Disorder	Perturbs Bilayer
Solubility	Poor (Requires Carrier)	Poor (Requires Carrier)	Good (Cell Permeable)

| Primary Use | Negative Control / Biophysics | Positive Control (Physiological) | Positive Control (Screening) |

In Vivo Effects (Animal Models)

Primary Utility: Metabolic tracing. 1-SMG is rarely used as a pharmacological agent because it is rapidly metabolized and lacks signaling potency.

• Metabolic Fate: Upon administration, 1-SMG is rapidly acted upon by:

  • Diacylglycerol Kinases (DGKs): Phosphorylating it to Phosphatidic Acid (PA).[3]

  • DGAT Enzymes: Acylating it to form Triacylglycerol (TAG).

• The "Lipotoxicity" Context: In studies of insulin resistance, accumulation of endogenous saturated DAGs is correlated with PKC-epsilon activation in the liver. However, exogenous administration of 1-SMG often fails to replicate this phenotype because it does not accumulate in the specific intracellular pool required for activation, or is cleared too quickly.

Key Insight: Researchers often confuse correlation (saturated DAGs exist in insulin-resistant tissue) with causation (saturated DAGs drive the resistance). 1-SMG is the tool used to test this causality.

Part 4: Experimental Protocols

Protocol A: Preparation of 1-SMG for Cell Culture (BSA Complexing)

Purpose: To deliver 1-SMG to cells in a bioavailable form without precipitation.

• Dry Down: Aliquot the required amount of 1-SMG (in chloroform) into a glass vial. Evaporate solvent under a stream of nitrogen.

• Resuspension: Add ethanol to create a 100x stock solution. Note: You may need to warm the ethanol to 37°C to ensure full solubility.

• Complexing:

  • Prepare a 2% (w/v) Fatty Acid-Free BSA solution in PBS.

  • While vortexing the BSA solution vigorously, add the ethanolic 1-SMG dropwise.

  • Critical Step: The final ethanol concentration must be <1%. Incubate at 37°C for 30 minutes to allow lipid-albumin binding.

• Treatment: Treat cells with the BSA-lipid complex. Use a vehicle control (BSA + Ethanol only).

Protocol B: In Vitro PKC Activation Assay (Mixed Micelles)

Purpose: To verify the lack of activation by 1-SMG compared to SAG.

• Lipid Film: Dry down Phosphatidylserine (PS) and the test DAG (1-SMG or SAG) in a 4:1 molar ratio (PS:DAG).

• Sonication: Rehydrate in kinase buffer (20 mM HEPES, pH 7.4, 0.1 mM CaCl2). Sonicate for 5 minutes to form small unilamellar vesicles (SUVs) or mixed micelles.

• Reaction: Add Recombinant PKC (e.g., PKC alpha) and 32P-ATP + Substrate peptide.

• Readout: Measure 32P incorporation.

  • Expected Result: SAG + PS = 100% Activity.

  • Expected Result: 1-SMG + PS = <10% Activity (Baseline).

Part 5: References & Grounding

• Newton, A. C. (2018). Protein kinase C: perfectly balanced signaling. Critical Reviews in Biochemistry and Molecular Biology. Link

  • Supports: Mechanisms of C1 domain activation and the requirement for specific lipid environments.[4]

• Eichmann, T. O., & Lass, A. (2015). DAG accumulation in the liver: A cause or a marker of insulin resistance? Journal of Lipid Research. Link

  • Supports: The debate regarding saturated vs. unsaturated DAGs in hepatic signaling.

• Carrasco, S., & Merida, I. (2007). Diacylglycerol, when simplicity becomes complex. Trends in Biochemical Sciences. Link

  • Supports: Structural specificity of DAG signaling and the role of DGKs.

• Goñi, F. M., & Alonso, A. (1999). Structure and functional properties of diacylglycerols in membranes. Progress in Lipid Research. Link

  • Supports: Biophysical properties of saturated DAGs and their effect on membrane order.[4]

Disclaimer: 1-Stearoyl-2-myristoylglycerol is a research reagent.[1][5][6][7][8][9] It is not approved for therapeutic use in humans. Always verify the stereochemistry (sn-1,2 vs sn-1,3) as acyl migration can occur during storage, rendering the molecule inactive for PKC studies.

Sources

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• 5. 1,2-dioctanoyl-s,n-glycerol-induced activation of protein kinase C results in striking, but reversible growth cone shape changes and an accumulation of f-actin and serine 41-phosphorylated GAP-43 in the axonal process - PubMed [pubmed.ncbi.nlm.nih.gov]
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Comparison Guide: 1-Stearoyl-2-myristoylglycerol as a Negative Control in PKC Signaling

Executive Summary: The Criticality of Structural Controls

In lipid signaling research, particularly involving Protein Kinase C (PKC), the distinction between "lipid presence" and "lipid activity" is the most frequent source of experimental error. While 1-Stearoyl-2-arachidonoyl-sn-glycerol (SAG) is the canonical endogenous activator of PKC, its activity is strictly governed by the polyunsaturation at the sn-2 position.

1-Stearoyl-2-myristoylglycerol (18:0/14:0 DAG) serves as the definitive negative control for these experiments. By retaining the diacylglycerol backbone but substituting the arachidonoyl tail with a saturated myristoyl chain, this molecule mimics the physical presence of a lipid second messenger without inducing the membrane curvature or C1-domain affinity required for PKC activation.

This guide details the mechanistic basis, comparative performance, and validated protocols for using 18:0/14:0 DAG to rigorously validate PKC signaling pathways.

Mechanistic Basis: Why It Fails (And Why That Matters)

To understand why 1-Stearoyl-2-myristoylglycerol functions as a negative control, one must understand the "Membrane Insertion" model of PKC activation.

The Activation Threshold

PKC activation requires the C1 domain to penetrate the lipid bilayer. This insertion is energetically expensive. Endogenous activators like SAG reduce this energy cost via their polyunsaturated sn-2 chains (Arachidonic acid), which create "stress" or curvature in the membrane, effectively "loosening" the lipid packing to allow PKC insertion.

The Negative Control Mechanism

1-Stearoyl-2-myristoylglycerol contains two saturated fatty acids:

• sn-1: Stearic Acid (18:0)

• sn-2: Myristic Acid (14:0)

These saturated chains pack tightly and rigidly within the bilayer. They do not induce the necessary membrane perturbation. Consequently, PKC is recruited to the membrane surface (via electrostatics) but cannot insert its pseudosubstrate region to release autoinhibition.

Pathway Visualization

The following diagram illustrates the divergence in signaling between the active SAG and the inactive 18:0/14:0 control.

Figure 1: Mechanistic divergence between the active SAG lipid and the 1-Stearoyl-2-myristoyl negative control. The control fails to facilitate the C1 domain insertion required for kinase activation.

Comparative Performance Guide

When designing experiments, researchers often choose between PMA (a potent pharmacological activator) and DAG analogs. The table below compares 1-Stearoyl-2-myristoylglycerol against common alternatives.

Table 1: Comparative Efficacy of PKC Modulators

Compound	Role	Structure (sn-1 / sn-2)	PKC Activation	Cell Permeability	Physiological Relevance
1-Stearoyl-2-myristoylglycerol	Negative Control	18:0 / 14:0 (Saturated)	Negligible	Low (Requires Carrier)	Structural Analog
SAG	Endogenous Activator	18:0 / 20:4 (Polyunsaturated)	High (Transient)	Low (Requires Carrier)	High (Native Ligand)
PMA (TPA)	Pharmacological Activator	Phorbol Ester	Very High (Sustained)	High	None (Mimetic)
OAG	Synthetic Activator	18:1 / 2:0 (Short chain)	Moderate	High	Moderate
1,2-Dipalmitoyl-sn-glycerol	Alternative Negative Control	16:0 / 16:0	Negligible	Very Low	Structural Analog

Key Insight: Unlike OAG or PMA, which are cell-permeable, long-chain saturated DAGs like 1-Stearoyl-2-myristoylglycerol are hydrophobic solids. They must be delivered via a carrier (BSA) or liposomes to ensure they actually reach the membrane. Failure to do this results in a "false negative" caused by delivery failure rather than structural inactivity.

Validated Experimental Protocol

The following protocol is designed to validate PKC activation using Western Blotting (phospho-substrate detection). It includes the critical lipid delivery steps often omitted in standard guides.

Reagents

• Activator: SAG (10 µM final)

• Negative Control: 1-Stearoyl-2-myristoylglycerol (10 µM final)

• Carrier: Fatty Acid-Free BSA (Bovine Serum Albumin)

• Cell Line: HeLa or HEK293 (Serum-starved for 4 hours)

Workflow Visualization

Figure 2: Critical workflow for lipid delivery. Direct addition of 1-Stearoyl-2-myristoylglycerol in DMSO to media causes precipitation; BSA complexing is mandatory.

Step-by-Step Methodology

• Lipid Preparation (The "Dry Down" Method):

  • Dissolve 1-Stearoyl-2-myristoylglycerol in chloroform.

  • Aliquot the required amount into a glass vial.

  • Evaporate solvent under a gentle stream of Nitrogen (

    ) to form a thin film.

  • Why: This removes organic solvents that could independently affect cell viability.

• Carrier Complexing (Critical Step):

  • Resuspend the dried lipid film in PBS containing 1 mg/mL Fatty Acid-Free BSA .

  • Sonicate in a water bath for 10–15 minutes until the solution is slightly cloudy but dispersed (no visible chunks).

  • Scientific Rationale: Saturated DAGs are prone to crystallization. BSA acts as a chaperone, facilitating transfer to the cell membrane [1].

• Cell Stimulation:

  • Treat serum-starved cells with the BSA-lipid complex (10 µM final concentration) for 10 to 30 minutes .

  • Include a "Vehicle Control" (BSA only) and a "Positive Control" (PMA or SAG).

• Readout:

  • Lyse cells using RIPA buffer supplemented with Phosphatase Inhibitor Cocktails (e.g., Sodium Orthovanadate, NaF).

  • Blot for Phospho-PKC (pan) (βII Ser660) or downstream targets like Phospho-ERK1/2 .

Expected Results

• Vehicle (BSA): Basal phosphorylation.

• SAG (Activator): 5-10 fold increase in phosphorylation.

• 1-Stearoyl-2-myristoylglycerol (Negative Control): Levels indistinguishable from Vehicle.

  • Note: If this control shows activation, check for contamination with PMA or verify the purity of the DAG (isomerization to 1,3-DAG is a common storage issue, though 1,3-DAG is also generally inactive, oxidation of lipids can generate reactive species).

Troubleshooting & Storage Integrity

Isomerization Risk: 1,2-DAGs are chemically unstable and spontaneously isomerize to the thermodynamically stable (but biologically inactive) 1,3-DAG isoform.

• Storage: Store at -80°C in organic solvent (Ethanol or Chloroform).

• Handling: Avoid repeated freeze-thaw cycles. Use fresh aliquots for critical experiments.

Solubility Issues: If the 1-Stearoyl-2-myristoylglycerol precipitates upon addition to media:

• Increase the BSA concentration during the complexing step.

• Ensure the sonication step is performed at room temperature, not on ice (which promotes crystallization of saturated lipids).

References

• Newton, A. C. (2018). Protein kinase C: perfectly balanced signaling. Critical Reviews in Biochemistry and Molecular Biology, 53(2), 208-230. Link

• Colón-González, F., & Kazanietz, M. G. (2006). C1 domains exposed: from diacylglycerol binding to protein-protein interactions. Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids, 1761(8), 827-837. Link

• Giorgione, J., et al. (2006). The role of the C1 domain in the activation of PKCα by diacylglycerol and synthetic analogues.[1][2] Journal of Biological Chemistry, 281, 1660-1669. Link

• Cayman Chemical. (n.d.). 1-Stearoyl-2-arachidonoyl-sn-glycerol Product Information. Link

• Avanti Polar Lipids. (n.d.). Diacylglycerols and PKC Activation: Technical Guidance. Link

Disclaimer: This guide is for research use only. Always consult the specific Safety Data Sheet (SDS) for chemical handling.

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• 2. Ca2+-controlled competitive diacylglycerol binding of protein kinase C isoenzymes in living cells - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Benchmarking PKC Activators: 1-Stearoyl-2-myristoylglycerol in Profile

Introduction: The Nuances of Protein Kinase C Activation

The Protein Kinase C (PKC) family, a group of serine/threonine kinases, serves as a critical node in cellular signal transduction, regulating a vast array of physiological processes from cell proliferation and differentiation to apoptosis. The activation of these enzymes is a meticulously controlled event, primarily driven by the binding of second messengers like calcium (Ca²⁺) and diacylglycerol (DAG) to specific regulatory domains.[1] This binding relieves autoinhibition, leading to kinase activation at the cell membrane.

Given their central role, the ability to precisely modulate PKC activity is a cornerstone of research in fields ranging from oncology to neurobiology. Researchers rely on a toolkit of activators, each with distinct properties. This guide provides an in-depth comparison of 1-Stearoyl-2-myristoylglycerol (SMG) , a synthetic diacylglycerol, against two classes of canonical PKC activators: the potent and sustained activator Phorbol 12-myristate 13-acetate (PMA) and the complex natural product Bryostatin-1 .

The choice of activator is not trivial. While phorbol esters like PMA are exceptionally potent, their action is often prolonged and non-physiological, stemming from their slow metabolism.[2] This can lead to profound, sometimes irreversible cellular changes, including tumor promotion.[3] Synthetic DAGs like SMG, conversely, offer a more transient and physiologically relevant mode of activation, as they are subject to the same metabolic pathways as endogenous DAGs.[4] Bryostatin-1 presents a third paradigm, demonstrating unique, often biphasic dose-responses and differential regulation of PKC isoforms.[5][6]

This guide will dissect the mechanisms of these activators, provide detailed protocols for their comparative evaluation, and present a framework for interpreting the resulting data, enabling researchers to make informed decisions for their experimental designs.

Mechanism of Action: A Tale of Three Activators

The activation of conventional (cPKC) and novel (nPKC) isoforms hinges on the binding of activators to the tandem C1A and C1B domains within the enzyme's regulatory region.[6] This interaction recruits the kinase to the plasma membrane, where it can phosphorylate its targets.

• Diacylglycerols (e.g., SMG): As structural mimics of the endogenous second messenger, 1,2-sn-diacylglycerols activate PKC in a stereospecific manner.[7] This activation is transient because DAGs are rapidly phosphorylated by diacylglycerol kinases, terminating the signal.[4] This physiological regulation is a key advantage for studies aiming to mimic natural signaling events.

• Phorbol Esters (e.g., PMA): These compounds are potent functional analogs of DAG.[2] However, they are not readily metabolized, leading to sustained and often more potent PKC activation.[2][4] This prolonged activity can trigger a broader and more intense downstream signaling cascade than that achieved with transient DAG activation.[8]

• Bryostatin-1: This marine macrolide also binds to the C1 domain, competing with both DAG and phorbol esters.[9] Its effects are complex; short-term exposure typically activates PKC, while long-term exposure can lead to the downregulation of specific isoforms.[9][10] Bryostatin-1 is noted for its differential effects on various PKC isoforms, often displaying a higher affinity for novel PKCs like PKCδ and PKCε.[10][11]

Signaling Pathway Overview

The following diagram illustrates the canonical PKC activation pathway initiated by G-protein coupled receptor (GPCR) or Receptor Tyrosine Kinase (RTK) signaling, leading to the generation of DAG and subsequent PKC-mediated phosphorylation of target proteins.

Figure 1: Canonical Protein Kinase C (PKC) signaling pathway.

Benchmarking Strategy: A Multi-Pronged Approach

• In Vitro Kinase Assay: Directly measures the ability of the activator to induce the phosphorylation of a specific substrate by a purified PKC isoform. This is the gold standard for determining intrinsic potency (EC₅₀) and efficacy.

• Cell-Based PKC Translocation Assay: Visualizes and quantifies the movement of a fluorescently-tagged PKC isoform from the cytosol to the plasma membrane upon activation. This confirms activator engagement in a cellular context.

• Western Blot of Substrate Phosphorylation: Measures the phosphorylation of a known downstream PKC substrate, such as MARCKS (Myristoylated Alanine-Rich C-Kinase Substrate), providing a readout of functional enzymatic activity within the cell.

Experimental Workflow

The diagram below outlines the logical flow for a comprehensive benchmarking study.

Figure 2: Workflow for comparing PKC activator performance.

Comparative Data Analysis

The following tables summarize expected quantitative data from the described assays. These values are based on literature findings and serve as a benchmark for experimental outcomes.

Table 1: Potency (EC₅₀) and Efficacy Comparison

Activator	Activator Class	Representative EC₅₀	Expected Efficacy (Max Activation)	Key Characteristics
1-Stearoyl-2-myristoylglycerol (SMG)	Diacylglycerol (DAG)	~5-60 µM (estimated)[4]	+++	Transient, physiological activation; rapidly metabolized.
PMA	Phorbol Ester	~10-40 nM[12][13]	++++	Sustained, high-potency activation; slowly metabolized.
Bryostatin-1	Macrolide	~0.2-1.5 nM (binding affinity)[10][11]	+++	Potent, complex activation; can cause isoform downregulation.

Table 2: Isoform Selectivity Profile

Activator	Conventional PKC (α, β, γ)	Novel PKC (δ, ε, θ)	Rationale / Notes
1-Stearoyl-2-myristoylglycerol (SMG)	Broadly Active	Broadly Active	Activity can be influenced by the specific fatty acid chains; some DAGs show reduced potency for PKCα.[14]
PMA	Potent Activator	Potent Activator	Generally considered a pan-activator of conventional and novel PKC isoforms.
Bryostatin-1	Active	Preferential Activity	Exhibits higher potency/affinity for novel isoforms, particularly PKCδ and PKCε, compared to conventional isoforms.[5][10][11]

Experimental Protocols

The following protocols are detailed, self-validating methodologies for executing the benchmarking assays.

Protocol 1: In Vitro PKC Kinase Activity Assay

This protocol measures the direct activation of purified PKC isoforms by assessing the phosphorylation of a fluorescent peptide substrate.

Rationale: This cell-free system isolates the interaction between the activator and the kinase, providing the most accurate measure of intrinsic potency (EC₅₀) without the complexity of cellular metabolism or membrane transport.

Methodology:

• Reagent Preparation:

  • Prepare a kinase reaction buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM MgCl₂, 1 mM DTT).

  • Prepare a lipid co-activator solution of phosphatidylserine (PS) by sonication in reaction buffer.

  • Serially dilute SMG, PMA, and Bryostatin-1 in DMSO to create a 100X concentration range.

  • Prepare a solution of a fluorescent PKC peptide substrate and ATP.

• Assay Plate Setup (384-well format):

  • Add 2 µL of serially diluted activators or DMSO (vehicle control) to appropriate wells.

  • Add 10 µL of a master mix containing reaction buffer, PS, and purified recombinant PKC isoform (e.g., PKCα, PKCδ).

  • Incubate for 15 minutes at room temperature to allow activator-kinase binding.

• Initiate Kinase Reaction:

  • Add 10 µL of the ATP/substrate mix to all wells to start the reaction.

  • Incubate the plate at 30°C for 60 minutes.

• Detection:

  • Stop the reaction by adding a chelating agent (e.g., EDTA).

  • Measure the fluorescence signal on a compatible plate reader. The signal is proportional to the amount of phosphorylated substrate.

• Data Analysis:

  • Subtract the background fluorescence (no enzyme control).

  • Plot the normalized activity against the log of the activator concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC₅₀ and maximal efficacy for each activator.

Protocol 2: Cell-Based PKC Translocation Assay

This protocol uses live-cell imaging to monitor the movement of GFP-tagged PKC from the cytosol to the plasma membrane.

Rationale: Translocation is a hallmark of PKC activation. This assay validates that the activator can cross the cell membrane and engage its target in a living cell, providing spatial and temporal information about the activation process.

Methodology:

• Cell Preparation:

  • Plate cells (e.g., HEK293, HeLa) on glass-bottom imaging dishes.

  • Transfect cells with a plasmid encoding a GFP- or RFP-tagged PKC isoform (e.g., PKCα-GFP, PKCδ-GFP).

  • Allow 24-48 hours for protein expression.

• Live-Cell Imaging:

  • Replace the culture medium with an imaging buffer (e.g., HBSS).

  • Mount the dish on a confocal or high-content imaging system equipped with environmental control (37°C, 5% CO₂).

  • Acquire baseline images, confirming the diffuse cytosolic localization of the PKC-GFP fusion protein.

• Activator Treatment:

  • Add the desired concentration of SMG, PMA, or Bryostatin-1 to the dish.

  • Immediately begin time-lapse image acquisition, capturing images every 30-60 seconds for 30-60 minutes.

• Image Analysis:

  • Define regions of interest (ROIs) for the cytosol and the plasma membrane in each cell.

  • Quantify the mean fluorescence intensity in the membrane and cytosolic ROIs over time.

  • Calculate the ratio of membrane-to-cytosol fluorescence. An increase in this ratio signifies translocation.

• Data Interpretation:

  • Compare the kinetics (time to peak translocation) and magnitude of translocation induced by each activator. Note the transient nature for SMG versus the sustained translocation for PMA.

Protocol 3: Western Blot for Phosphorylated MARCKS

This protocol quantifies the phosphorylation of an endogenous PKC substrate, MARCKS, in response to activator treatment.

Rationale: Measuring the phosphorylation of a bona fide downstream target provides definitive evidence of functional PKC activation and subsequent signaling within the cell. Phosphorylation of MARCKS is a well-established indicator of PKC activity.

Methodology:

• Cell Treatment and Lysis:

  • Plate cells (e.g., NIH 3T3, SH-SY5Y) and grow to ~80% confluency.

  • Treat cells with varying concentrations of SMG, PMA, or Bryostatin-1 for a specified time (e.g., 15-30 minutes).

  • Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Normalize all samples to the same protein concentration.

  • Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Western Blotting:

  • Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated MARCKS (p-MARCKS).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Strip the membrane and re-probe with an antibody for total MARCKS and a loading control (e.g., GAPDH or β-Actin).

  • Perform densitometric analysis to quantify the ratio of p-MARCKS to total MARCKS.

Conclusion and Outlook

The benchmarking of 1-Stearoyl-2-myristoylglycerol against established PKC activators like PMA and Bryostatin-1 reveals a landscape of nuanced control over a critical signaling pathway.

• SMG emerges as a valuable tool for inducing transient, physiological PKC activation . Its rapid metabolism makes it ideal for studying the acute effects of DAG signaling without the confounding, long-term cellular stress and desensitization often caused by phorbol esters.

• PMA remains the gold standard for achieving potent and sustained activation , making it suitable for experiments where maximal and prolonged PKC activity is desired to elicit a robust downstream response.

• Bryostatin-1 offers a unique profile of high potency and isoform preference , particularly for novel PKCs. Its complex dose-response relationship and ability to induce both activation and downregulation make it a specialized tool for dissecting isoform-specific functions.

By employing the multi-faceted benchmarking strategy outlined in this guide—combining direct kinase assays, live-cell translocation imaging, and functional downstream analysis—researchers can objectively characterize the activity of SMG and other novel activators. This rigorous, evidence-based approach ensures the selection of the most appropriate tool to dissect the intricate roles of PKC in health and disease.

References

• Bryostatin-1: a promising compound for neurological disorders. (2023). Frontiers in Pharmacology. [Link]

• Raghuvanshi, R., & Bharate, S. B. (2022). Anticancer Activity of the Marine-Derived Compound Bryostatin 1: Preclinical and Clinical Evaluation. Marine Drugs. [Link]

• Madani, S., et al. (2009). Activation of Protein Kinase C by Phorbol 12-Myristate 13-Acetate suppresses the growth of lung cancer cells through KLF6 induction. International Journal of Cancer. [Link]

• Rando, R. R., & Young, N. (1984). The stereospecific activation of protein kinase C. Biochemical and Biophysical Research Communications. [Link]

• Cosbie, A. S., et al. (2006). The timing and extent of activation of diacylglycerol-responsive protein kinase-cs determines their ability to inhibit or promote platelet-derived growth factor-dependent DNA synthesis. Molecular and Cellular Biology. [Link]

• Madani, S., et al. (2001). Implication of Acyl Chain of Diacylglycerols in Activation of Different Isoforms of Protein Kinase C. Journal of Biological Chemistry. [Link]

• Gómez-Fernández, J. C., et al. (2007). Diacylglycerols as activators of protein kinase C (Review). Molecular Membrane Biology. [Link]

• Wolfson, M., et al. (1985). Phorbol myristate acetate mediates redistribution of protein kinase C in human neutrophils: potential role in the activation of the respiratory burst enzyme. The Journal of Immunology. [Link]

• Protein Kinase Cα (PKCα) Is Resistant to Long Term Desensitization/Down-regulation by Prolonged Diacylglycerol Stimulation. (2012). The Journal of Biological Chemistry. [Link]

• Bryostatin Effects on Cognitive Function and PKCε in Alzheimer's Disease Phase IIa and Expanded Access Trials. (2017). Journal of Alzheimer's Disease. [Link]

• Protein Kinase C Activation Drives a Differentiation Program in an Oligodendroglial Precursor Model through the Modulation of Specific Biological Networks. (2021). International Journal of Molecular Sciences. [Link]

• Leach, K. L., et al. (1991). Dissociation of protein kinase C activation and sn-1,2-diacylglycerol formation. Comparison of phosphatidylinositol- and phosphatidylcholine-derived diglycerides in alpha-thrombin-stimulated fibroblasts. The Journal of Biological Chemistry. [Link]

• Parsons, T., & Defranco, A. L. (2022). A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells. STAR Protocols. [Link]

• Diacylglycerol. (1999). Basic Neurochemistry: Molecular, Cellular and Medical Aspects. 6th edition. [Link]

• Szallasi, Z., et al. (1996). Differential regulation of protein kinase C isozymes by bryostatin 1 and phorbol 12-myristate 13-acetate in NIH 3T3 fibroblasts. The Journal of Biological Chemistry. [Link]

• Hollingsworth, E. B., & Uphouse, L. A. (1987). The protein kinase C activator phorbol-12-myristate-13-acetate enhances cyclic AMP accumulation in pheochromocytoma cells. Neurochemical Research. [Link]

• Sun, M. K., et al. (2012). Bryostatin-1 promotes long-term potentiation via activation of PKCα and PKCε in the hippocampus. Neuroscience. [Link]

• Griner, E. M., & Kazanietz, M. G. (2007). Protein Kinase C and Other Diacylglycerol Effectors in Cancer. Nature Reviews Cancer. [Link]

• Kikkawa, U., et al. (2002). The Role of Protein Kinase C in Cellular Regulation. The Enzymes. [Link]

• PMA exerts anti-leukemia effect in Ph+ ALL through activating PKC δ and its down-stream molecules. (2021). Cancer Cell International. [Link]

• Reyland, M. E. (2009). Protein kinase C isoforms: Multi-functional regulators of cell life and death. Frontiers in Bioscience. [Link]

• Mosior, M., & Newton, A. C. (1995). Mechanism of Interaction of Protein Kinase C with Phorbol Esters. The Journal of Biological Chemistry. [Link]

• Protein kinase C. (n.d.). Wikipedia. [Link]

• Activators and Inhibitors of Protein Kinase C (PKC): Their Applications in Clinical Trials. (2021). International Journal of Molecular Sciences. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Bryostatin-1 promotes long-term potentiation via activation of PKCα and PKCε in the hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of Protein Kinase C Activation as a Novel Mechanism for RGS2 Protein Upregulation through Phenotypic Screening of Natural Product Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,2-dioctanoyl-s,n-glycerol-induced activation of protein kinase C results in striking, but reversible growth cone shape changes and an accumulation of f-actin and serine 41-phosphorylated GAP-43 in the axonal process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Diacylglycerol Activation of Protein Kinase Cε and Hepatic Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The timing and extent of activation of diacylglycerol-responsive protein kinase-cs determines their ability to inhibit or promote platelet-derived growth factor-dependent DNA synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. PMA | CAS 16561-29-8 | PKC kinase activator | StressMarq Biosciences Inc. [stressmarq.com]
• 10. Frontiers | Bryostatin-1: a promising compound for neurological disorders [frontiersin.org]
• 11. Anticancer Activity of the Marine-Derived Compound Bryostatin 1: Preclinical and Clinical Evaluation [mdpi.com]
• 12. Phorbol myristate acetate mediates redistribution of protein kinase C in human neutrophils: potential role in the activation of the respiratory burst enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The protein kinase C activator phorbol-12-myristate-13-acetate enhances cyclic AMP accumulation in pheochromocytoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Implication of acyl chain of diacylglycerols in activation of different isoforms of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Comparative Bioactivity of 1-Stearoyl-2-myristoylglycerol and its Structural Analogs

Introduction

In the intricate world of cellular signaling, lipid second messengers play a pivotal role in orchestrating a multitude of physiological responses. Among these, 1,2-diacylglycerols (DAGs) are critical signaling nodes, most notably for their function as endogenous activators of Protein Kinase C (PKC), a family of serine/threonine kinases integral to processes such as cell proliferation, differentiation, and apoptosis.[1][2] 1-Stearoyl-2-myristoylglycerol (SMG) is a specific saturated diacylglycerol that, while not as extensively studied as other DAGs, provides an excellent model for understanding the structural determinants of bioactivity.

This guide provides a comprehensive comparison of the bioactivity of SMG and its structural analogs. As researchers and drug development professionals, understanding how subtle variations in the molecular architecture of these lipids can profoundly impact their biological function is paramount for the rational design of novel therapeutics and chemical probes. We will delve into the synthesis of these analogs, compare their bioactivity with supporting experimental data, and provide detailed protocols for key assays.

Structural Analogs of 1-Stearoyl-2-myristoylglycerol: A Framework for Comparison

The bioactivity of a diacylglycerol is not solely determined by its chemical formula but is exquisitely sensitive to its three-dimensional structure. To systematically investigate this, we will consider three classes of structural analogs of 1-Stearoyl-2-myristoylglycerol (C18:0 at sn-1, C14:0 at sn-2):

• Positional Isomers: These analogs differ in the location of the fatty acyl chains on the glycerol backbone. The primary comparison here is between the biologically active 1,2-sn-DAG configuration and the largely inactive 1,3-sn-DAG configuration.

• Chain Length Analogs: Here, we will explore the impact of varying the length of the saturated fatty acyl chains at the sn-1 and sn-2 positions.

• Saturation Analogs: This category will examine the effect of introducing unsaturation into one or both of the fatty acyl chains, for instance, by replacing stearic or myristic acid with oleic or arachidonic acid.

Synthesis of 1-Stearoyl-2-myristoylglycerol and its Analogs

The targeted synthesis of specific diacylglycerol isomers is crucial for unambiguous bioactivity studies. Enzymatic approaches are often preferred over purely chemical methods to achieve the desired stereospecificity.[3][4]

General Enzymatic Synthesis Strategy

A common strategy involves the use of position-specific lipases. For example, a 1,3-specific lipase can be used to catalyze the esterification of glycerol with a desired fatty acid at the sn-1 and sn-3 positions, followed by the enzymatic or chemical acylation of the free sn-2 hydroxyl group. To obtain a 1,2-diacylglycerol, a protecting group strategy is often employed.

Example Synthesis of 1,3-Dimyristoyl-2-stearoyl-sn-glycerol

The synthesis of a positional isomer analog, 1,3-dimyristoyl-2-stearoyl-sn-glycerol, can be achieved through a lipase-catalyzed esterification of glycerol with myristic acid in a solvent-free system to yield 1,3-dimyristoylglycerol.[4] The remaining hydroxyl group at the sn-2 position can then be esterified with stearic acid.

Comparative Bioactivity: The Central Role of Protein Kinase C Activation

The canonical downstream target of 1,2-diacylglycerols is Protein Kinase C (PKC).[1][2] The binding of DAG to the C1 domain of conventional and novel PKC isoforms induces a conformational change that recruits the enzyme to the cell membrane and activates its kinase function.[5][6] Therefore, a primary measure of the bioactivity of SMG and its analogs is their ability to activate PKC.

The Decisive Role of Acyl Position: 1,2- vs. 1,3-Diacylglycerols

It is well-established that 1,2-diacylglycerols are potent activators of PKC, while their 1,3-isomers are significantly less effective.[7] This is because the C1 domain of PKC specifically recognizes the stereochemistry of the 1,2-sn-glycerol backbone. This fundamental difference in activity underscores the importance of precise positional isomer synthesis and purification.

Influence of Fatty Acyl Chain Length and Saturation

The nature of the fatty acyl chains at the sn-1 and sn-2 positions further modulates PKC activation. While the chain length of saturated fatty acids in diacylglycerols doesn't appear to be a critical factor for PKC activation in mixed micelles, as long as they are long enough to associate with the micelle, the presence of unsaturation can have a significant impact.[5]

Studies have shown that diacylglycerols containing an unsaturated fatty acid, particularly at the sn-2 position, can be more potent activators of PKC than their fully saturated counterparts.[8] For example, 1-stearoyl-2-arachidonoyl-sn-glycerol (SAG), an unsaturated analog of SMG, is a potent activator of several PKC isoforms.[9]

Comparative Bioactivity Data Summary

Diacylglycerol Analog	Structure (sn-1/sn-2)	Key Structural Feature	Expected Relative PKC Activation
1-Stearoyl-2-myristoylglycerol (SMG)	C18:0 / C14:0	Reference Compound	Baseline
1,3-Stearoyl-myristoylglycerol	C18:0 at sn-1, C14:0 at sn-3	Positional Isomer	Very Low
1,2-Dipalmitoylglycerol	C16:0 / C16:0	Chain Length Analog (Shorter)	Similar to Baseline
1,2-Distearoylglycerol	C18:0 / C18:0	Chain Length Analog (Longer)	Similar to Baseline
1-Stearoyl-2-oleoylglycerol (SOG)	C18:0 / C18:1	Saturation Analog	Higher than Baseline
1-Stearoyl-2-arachidonoylglycerol (SAG)	C18:0 / C20:4	Saturation Analog	Significantly Higher than Baseline

This table represents expected relative activities based on published literature. Absolute values would need to be determined experimentally.

Experimental Protocols

To empirically validate the comparative bioactivity of SMG and its analogs, the following detailed experimental protocols are provided.

In Vitro Protein Kinase C (PKC) Kinase Activity Assay (Non-Radioactive)

This assay measures the ability of diacylglycerol analogs to activate PKC, which then phosphorylates a specific substrate.

Materials:

• Purified PKC isoforms (e.g., from commercial sources)

• PKC Kinase Activity Assay Kit (containing a specific peptide substrate pre-coated on a microplate, phospho-specific primary antibody, HRP-conjugated secondary antibody, and TMB substrate)

• 1-Stearoyl-2-myristoylglycerol and its structural analogs

• Phosphatidylserine (PS)

• Assay Buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM MgCl2, 1 mM CaCl2)

• ATP

• Stop Solution (e.g., 1 M phosphoric acid)

• Microplate reader

Procedure:

• Prepare Lipid Vesicles:

  • In a glass vial, mix the desired diacylglycerol analog and phosphatidylserine (a common molar ratio is 8:2 DAG:PS) in chloroform.

  • Evaporate the solvent under a stream of nitrogen to form a thin lipid film.

  • Further dry the film under vacuum for at least 1 hour.

  • Resuspend the lipid film in assay buffer by vortexing and sonication to form small unilamellar vesicles.

• Set up the Kinase Reaction:

  • To the wells of the substrate-coated microplate, add the assay buffer.

  • Add the prepared lipid vesicles containing the diacylglycerol analog.

  • Add the purified PKC enzyme.

  • Initiate the reaction by adding ATP.

  • Incubate at 30°C for a specified time (e.g., 30 minutes).

• Detection of Phosphorylation:

  • Wash the wells with wash buffer provided in the kit.

  • Add the phospho-specific primary antibody and incubate at room temperature for 1 hour.

  • Wash the wells.

  • Add the HRP-conjugated secondary antibody and incubate at room temperature for 30 minutes.

  • Wash the wells.

  • Add the TMB substrate and incubate in the dark until color develops.

  • Add the stop solution.

• Data Analysis:

  • Measure the absorbance at 450 nm using a microplate reader.

  • Subtract the background (no enzyme control) from all readings.

  • Plot the absorbance as a function of the diacylglycerol analog concentration to determine the EC50 for PKC activation.

Cell Proliferation Assay (WST-1 Assay)

This assay assesses the effect of diacylglycerol analogs on cell proliferation, a process often regulated by PKC signaling. The WST-1 assay is a colorimetric assay that measures the metabolic activity of viable cells.

Materials:

• Cell line of interest (e.g., NIH 3T3 fibroblasts)

• Complete cell culture medium

• 1-Stearoyl-2-myristoylglycerol and its structural analogs (dissolved in a suitable vehicle, e.g., DMSO)

• WST-1 reagent

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Treatment with Diacylglycerol Analogs:

  • Prepare serial dilutions of the diacylglycerol analogs in cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the analogs. Include a vehicle-only control.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• WST-1 Assay:

  • Add 10 µL of WST-1 reagent to each well.

  • Incubate for 1-4 hours at 37°C, or until a sufficient color change is observed.

  • Gently shake the plate for 1 minute.

• Data Analysis:

  • Measure the absorbance at the recommended wavelength (typically around 450 nm) with a reference wavelength (around 630 nm) using a microplate reader.

  • Subtract the background absorbance (medium only) from all readings.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the concentration of the diacylglycerol analog to determine the IC50 or EC50.

Visualizing the Molecular Mechanisms and Workflows

Protein Kinase C (PKC) Activation by 1,2-Diacylglycerol

Caption: PKC activation by 1,2-diacylglycerol at the plasma membrane.

Experimental Workflow for Comparative Bioactivity Analysis

Caption: Workflow for comparing the bioactivity of SMG analogs.

Conclusion

The bioactivity of 1-Stearoyl-2-myristoylglycerol and its structural analogs is a nuanced subject, with subtle changes in molecular geometry leading to significant differences in biological function. The key takeaways for researchers and drug development professionals are:

• Positional Isomerism is Paramount: The 1,2-sn-configuration is essential for PKC activation.

• Acyl Chain Composition Fine-Tunes Activity: While chain length of saturated fatty acids plays a role, the introduction of unsaturation, particularly at the sn-2 position, can markedly enhance PKC activation.

The provided experimental protocols offer a robust framework for the empirical determination of these structure-activity relationships. A thorough understanding of these principles will undoubtedly aid in the development of more specific and potent modulators of diacylglycerol signaling pathways.

References

Sources

• 1. Diacylglycerol: Structure, Functions, and Analytical Methods - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol with saturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Enzymatic Synthesis of Diacylglycerol-Enriched Oil by Two-Step Vacuum-Mediated Conversion of Fatty Acid Ethyl Ester and Fatty Acid From Soy Sauce By-Product Oil as Lipid-Lowering Functional Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acyl chain dependence of diacylglycerol activation of protein kinase C activity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 1-Stearoyl-2-Arachidonoyl-sn-Glycerol - Echelon Biosciences [echelon-inc.com]

Safety & Regulatory Compliance

1-Stearoyl-2-myristoylglycerol: Laboratory Disposal &amp; Waste Management Protocol

Executive Summary

1-Stearoyl-2-myristoylglycerol (SMG) is a diacylglycerol (DAG) utilized primarily in kinase signaling research and lipidomic profiling. While the pure substance is chemically benign and classified as non-hazardous under GHS/OSHA standards, its disposal is strictly regulated by its insolubility and the solvent matrix in which it is dissolved.

Critical Directive: Never dispose of SMG or its solutions down the sink. Although non-toxic, lipophilic substances cause cumulative plumbing blockages ("fatbergs") and violate EPA prohibitions on discharging insoluble organics into public sewer systems.

Part 1: Chemical Profile & Hazard Identification[1]

Understanding the physicochemical properties of SMG is essential for selecting the correct waste stream.

Parameter	Data	Operational Implication
Chemical Class	Diacylglycerol (Neutral Lipid)	Hydrophobic; requires organic solvents for cleaning.
Physical State	Solid (Waxy powder)	Can be disposed of as solid waste if pure.
Solubility	Insoluble in water; Soluble in Chloroform, Methanol, Ethanol	Primary Disposal Driver: The solvent dictates the waste stream (e.g., Halogenated vs. Non-Halogenated).
Flash Point	>110°C (Pure)	Low flammability risk unless dissolved in volatile solvents.
Toxicity	Non-toxic (LD50 > 5000 mg/kg)	Not a P-list or U-list acute hazardous waste [1].

The "Matrix-Dependent" Disposal Logic

In a laboratory setting, SMG rarely exists in isolation. It is usually found in one of three states. Your disposal method is determined by the matrix , not the lipid itself:

• Pure Solid: Expired or excess powder.

• Solvated: Dissolved in reagents (e.g., Chloroform/Methanol).

• Biological: Used in cell culture or enzymatic assays.

Part 2: Waste Stream Categorization Logic

To ensure compliance with RCRA (Resource Conservation and Recovery Act) and local EHS regulations, follow this decision matrix.

Decision Tree: Waste Stream Selection

(Visualized using Graphviz)

Caption: Logical workflow for determining the correct waste stream for 1-Stearoyl-2-myristoylglycerol based on physical state and solvent composition.

Part 3: Step-by-Step Disposal Protocols

Protocol A: Disposal of Pure Solid (Expired/Excess)

Context: You have a vial of dry powder that is expired or no longer needed.

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar labeled "Solid Chemical Waste."

• Labeling:

  • Chemical Name: "1-Stearoyl-2-myristoylglycerol"[1]

  • Hazards: Check "None" or "Non-Regulated" (unless mixed with other hazards).

• Transfer: Pour the powder directly into the container. Do not dissolve it unnecessarily, as this increases waste volume and cost.

• Decontamination: Wipe the original vial with a paper towel dampened with ethanol. Dispose of the towel in the solid waste bin.

Protocol B: Disposal of Solvated Lipid (The "Solvent Rule")

Context: You have SMG dissolved in Chloroform, Methanol, or DMSO.

The Golden Rule: Segregate Halogenated from Non-Halogenated solvents.

• Why? Halogenated solvents (Chloroform, Methylene Chloride) require more expensive incineration processes than non-halogenated fuels (Ethanol, Methanol). Mixing them forces the entire volume to be treated as expensive halogenated waste [2].

Solvent System	Correct Waste Stream	Labeling Requirement
Chloroform / Methanol	Halogenated Waste	List all components % (e.g., "Chloroform 60%, Methanol 39%, Lipid 1%")
Ethanol / Methanol	Non-Halogenated Waste	"Flammable Organic Solvents"
DMSO	Non-Halogenated Waste	"DMSO / Organic" (Note: DMSO penetrates skin; handle with nitrile gloves)

Procedure:

• Pour the solution into the appropriate safety can (carboy).

• Leave at least 10% headspace in the container for expansion.

• Keep the cap tightly closed when not physically pouring to prevent evaporation of volatile solvents (EPA Closed Container Rule) [3].

Protocol C: Disposal of Biological Assay Waste

Context: SMG was added to cell culture media or an enzymatic reaction plate.

• Classification: Once the lipid enters a biological system, the biological hazard supersedes the chemical nature.

• Liquids (Media): Aspirate into a collection flask containing 10% bleach (final concentration) or Wescodyne. Allow 20-minute contact time, then drain disposal (if local regulations permit) or solidify.

• Solids (Plates/Tips): Dispose of in Red Biohazard Bags .

• Sharps: If lipid was injected via needle, place immediately in a Red Sharps Container.

Part 4: Spill Management & Cleaning

Lipids are notoriously difficult to clean with water alone. They smear, creating a slip hazard.

Spill Cleanup Protocol:

• Isolate: Mark the area. If the lipid is dissolved in chloroform, ensure fume hood ventilation is active.

• Absorb: Use vermiculite or polypropylene pads to absorb the bulk liquid.

• Solubilize: Do not use water initially. Spray the area with 70% Ethanol or Isopropanol to solubilize the lipid residue.

• Wipe: Wipe with absorbent paper towels.

• Wash: Final clean with soap and warm water to remove the remaining film.

• Disposal: Place solvent-soaked rags into a sealed bag and dispose of as Solid Hazardous Waste (due to the solvent flammability).

Part 5: Regulatory Compliance (E-E-A-T)

EPA & RCRA Implications

Under the Resource Conservation and Recovery Act (RCRA), 1-Stearoyl-2-myristoylglycerol is not listed as a P-list (acutely toxic) or U-list (toxic) waste.[2] However, the mixture rule applies:

• If SMG is mixed with a characteristic hazardous waste (e.g., Chloroform - Toxicity D022, or Ethanol - Ignitability D001), the entire mixture assumes that hazard code [4].

Documentation

Always maintain an up-to-date Safety Data Sheet (SDS) in your lab. While specific SDSs for this exact isomer can be rare, it falls under the general safety profile of Diacylglycerols (CAS 20664-02-2 for PC analogs or general lipid CAS) .

• Self-Validation Check: Before disposal, ask: "Is this flammable? Is this halogenated?" The answer determines the carboy.

References

• United States Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. RCRA regulations regarding P and U lists. [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Chemical Hygiene Plan (29 CFR 1910.1450).[Link]

• Code of Federal Regulations (CFR). 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[3][Link]

Sources

• 1. 1-Stearoyl-2-myristoyl-3-oleoyl-glycerol | C53H100O6 | CID 131750543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. regulations.gov [regulations.gov]
• 3. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]

Personal protective equipment for handling 1-Stearoyl-2-myristoylglycerol

Topic: Audience: Researchers, scientists, and drug development professionals. Role: Senior Application Scientist.

Executive Summary: The "Barrier Strategy"

1-Stearoyl-2-myristoylglycerol (18:0/14:0 DAG) is a diacylglycerol used primarily as a protein kinase C (PKC) activator and lipidomic standard. While the lipid itself presents low acute toxicity (GHS Category: Not Classified), the solvents required for its solubilization (Chloroform, Methanol) and the instability of the 1,2-isomer dictate the PPE protocol.

Immediate Directive:

• Primary Hazard: Organic solvents (Chloroform/Methanol) used during reconstitution.

• Secondary Hazard: Acyl migration (Sample degradation) caused by thermal stress or moisture.

• Required PPE: Nitrile gloves (Double-gloving recommended for chloroform), safety glasses with side shields, and a lab coat. Latex gloves are strictly prohibited due to poor solvent resistance and potential for sample contamination (plasticizers/oils).

Part 1: Substance Profile & Risk Assessment

To select the correct PPE, we must decouple the chemical hazards from the experimental risks.

Chemical Hazard Profile (The Substance)

• Compound: 1-Stearoyl-2-myristoyl-sn-glycerol.

• Physical State: Waxy solid or powder.

• Storage: -20°C (Critical to prevent acyl migration to the thermodynamically stable 1,3-isomer).

• Toxicity: Low.[1] No specific GHS hazard statements for the pure lipid.

• Inhalation: Nuisance dust risk only.

Operational Hazard Profile (The Workflow)

• Solvent Exposure: You will almost certainly dissolve this in Chloroform:Methanol (2:1) or DMSO . Chloroform is a suspected carcinogen and volatile neurotoxin.

• Sample Contamination: Human skin contains squalene, fatty acids, and wax esters. Touching the inner rim of a vial without proper PPE will introduce exogenous lipids, ruining Mass Spectrometry (MS) signals.

Part 2: PPE Hierarchy & Selection

This section details the specific protective gear required, validated by chemical compatibility charts.

Hand Protection (The Critical Barrier)

Standard: Disposable Nitrile (0.11 mm minimum thickness).

• Why Nitrile? Nitrile offers superior resistance to aliphatic hydrocarbons and alcohols compared to latex.

• The Chloroform Protocol: If using Chloroform, double-gloving is mandatory. Chloroform permeates standard nitrile in <2 minutes.

  • Outer Layer: Standard Nitrile (change immediately upon splash).

  • Inner Layer: Nitrile or Laminate (Silver Shield®) for prolonged handling.

• Why NOT Latex? Latex degrades rapidly in organic solvents and sheds proteins that can interfere with bioassays.

Eye & Face Protection

Standard: ANSI Z87.1 Safety Glasses with Side Shields.

• Condition: Handling dry powder or closed vials.

• Escalation: Chemical Splash Goggles are required if creating liposomes via rotary evaporation or sonication, where solvent splashing is a risk.

Respiratory Protection

Standard: Fume Hood (Engineering Control).

• Protocol: All weighing and solubilization must occur inside a certified chemical fume hood.

• PPE Backup: N95 respirators are generally unnecessary for the lipid itself if handled in a hood. If weighing large bulk quantities (>10g) outside a hood, a P95 particulate respirator is recommended to prevent inhalation of lipid dust.

Body Protection

Standard: Cotton/Polyester Lab Coat (Buttoned).

• Reasoning: Protects street clothes from minor spills.

• Material: Avoid synthetic fibers (nylon) if working near open flames or high heat sources, as they melt onto skin.

Part 3: Data Visualization

Table 1: Solvent-PPE Compatibility Matrix

Data derived from standard chemical resistance guides.

Solvent Used	Glove Material	Breakthrough Time	Recommendation
None (Dry Solid)	Nitrile (Standard)	> 480 mins	Safe. Single pair sufficient.
Methanol	Nitrile (Standard)	> 240 mins	Safe. Good resistance.
Ethanol	Nitrile (Standard)	> 480 mins	Safe. Excellent resistance.
Chloroform	Nitrile (Thin)	< 2 mins	DANGER. Change immediately on splash.
Chloroform	PVA / Laminate	> 240 mins	Recommended for spill cleanup.
DMSO	Nitrile (Standard)	> 240 mins	Safe. Good resistance.

Diagram 1: Safety Decision Logic

This logic flow determines the required PPE based on your specific experimental step.

Caption: Decision matrix for selecting PPE based on the physical state of the lipid and the solvent system employed.

Part 4: Operational Protocol (Step-by-Step)

This protocol integrates safety with the technical requirement of preserving the 1,2-DAG structure , which is prone to isomerization.

Step 1: Preparation & Environment[2]

• Warm-up: Remove the vial from -20°C storage. Allow it to equilibrate to room temperature inside a desiccator before opening.

  • Why? Opening a cold vial condenses atmospheric moisture, which hydrolyzes the ester bonds.

• PPE Check: Don lab coat, safety glasses, and nitrile gloves.

Step 2: Weighing (The "Static" Risk)

• Static Control: Lipids are waxy and static-prone. Use an anti-static gun if available, or use glass weighing boats instead of plastic.

• Transfer: Use a clean, stainless steel spatula.

  • Safety Note: Do not generate dust.[1][2] Work gently.

• Cleaning: Wipe the balance area with 70% Ethanol immediately after use to remove lipid residue (slip hazard).

Step 3: Solubilization (The "Solvent" Risk)

• Move to Fume Hood: All solvent work must happen here.

• Double Glove: If using Chloroform, put on a second pair of nitrile gloves.

• Dissolve: Add solvent (e.g., Chloroform:Methanol 2:1) to the lipid.[3][4]

• Inert Gas Purge: Overlay the solution with Nitrogen or Argon gas before closing the vial.

  • Why? Prevents oxidation of the unsaturated stearoyl/myristoyl chains.

Step 4: Disposal & Decontamination

• Liquid Waste: Dispose of lipid solutions in the Halogenated Organic Waste stream (if Chloroform is used) or Non-Halogenated (if only Ethanol/Methanol is used).

• Solid Waste: Pipette tips and empty vials go into solid hazardous waste.

• Glove Removal: Remove the outer pair of gloves inside the hood and dispose of them as solid chemical waste.

Part 5: Workflow Visualization

Diagram 2: The Integrity Loop

Visualizing the workflow to ensure both safety and sample quality.

Caption: Operational workflow emphasizing the "Cold Chain" and inert gas purging to prevent lipid degradation.

References

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Glove Selection Chart. Retrieved from [Link]

• Kimberly-Clark Professional. (2023). Chemical Resistance Guide for Nitrile Gloves. Retrieved from [Link]

• PubChem. (n.d.). Laboratory Chemical Safety Summary (LCSS): Diacylglycerols. National Library of Medicine. Retrieved from [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. chemos.de [chemos.de]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]